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3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide Documentation Hub

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  • Product: 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide
  • CAS: 880166-63-2

Core Science & Biosynthesis

Foundational

Crystallographic Profiling of Ethyl 3-hydrazinyl-2,2-dimethyl-3-oxopropanoate: A Technical Guide to Solid-State Analysis

Executive Summary Ethyl 3-hydrazinyl-2,2-dimethyl-3-oxopropanoate (Molecular Formula: C7​H14​N2​O3​ ), also known as dimethylmalonic acid monoethyl ester hydrazide, is a highly functionalized aliphatic building block. It...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Ethyl 3-hydrazinyl-2,2-dimethyl-3-oxopropanoate (Molecular Formula: C7​H14​N2​O3​ ), also known as dimethylmalonic acid monoethyl ester hydrazide, is a highly functionalized aliphatic building block. It features an ester terminus, a sterically demanding gem-dimethyl core, and a highly reactive, polar hydrazide moiety[1]. Understanding its solid-state behavior is critical for researchers utilizing it as a precursor in peptidomimetics, coordination chemistry, or pharmaceutical synthesis. This whitepaper provides an authoritative, self-validating protocol for the single-crystal X-ray diffraction (SC-XRD) analysis of this compound, detailing the causality behind specific experimental choices and the expected supramolecular architecture.

Molecular Anatomy and Conformational Landscape

Before initiating crystallization, it is crucial to analyze the intrinsic molecular flexibility and interaction potential of the compound. The molecule is essentially amphiphilic in the solid state, leading to distinct packing behaviors:

  • The Hydrazide Motif ( -CONHNH2​ ) : This group acts as the primary supramolecular director. Both the terminal -NH2​ and internal -NH- groups are potent hydrogen bond donors, while the carbonyl oxygen is a strong hydrogen bond acceptor. Hydrazides typically assemble into 1D chains or 2D ribbons via robust N-H⋯O=C interactions[2].

  • The gem-Dimethyl Core ( -C(CH3​)2​- ) : This structural node introduces significant steric bulk. In analogous structures like dimethylmalonic acid, this bulk restricts the torsion angles of the adjacent carbonyl groups, forcing them out of coplanarity and heavily influencing the spatial trajectory of the hydrogen-bonded networks[3].

  • The Ethyl Ester Terminus ( -COOCH2​CH3​ ) : This group is highly flexible and prone to thermal disorder. The lack of strong intermolecular anchors at this end of the molecule necessitates specific low-temperature crystallographic data collection strategies to accurately resolve its atomic positions.

MolecularLogic H1 Hydrazide -NH2 (Primary Donor) A1 Hydrazide C=O (Primary Acceptor) H1->A1 N-H···O Strong A2 Ester C=O (Secondary Acceptor) H1->A2 N-H···O Moderate H2 Hydrazide -NH- (Secondary Donor) H2->A1 N-H···O Strong M1 1D Hydrogen-Bonded Chains/Ribbons A1->M1 A2->M1

Supramolecular logic of ethyl 3-hydrazinyl-2,2-dimethyl-3-oxopropanoate hydrogen bonding.

Experimental Protocols: A Self-Validating System

Crystallization Strategy

Causality & Rationale : The dual nature of the molecule—a highly polar hydrazide head and a lipophilic ester tail—requires a binary solvent system. Using a single solvent often leads to "oiling out" (liquid-liquid phase separation) or rapid precipitation of amorphous powders. A binary system balances the solvation of both domains, promoting ordered nucleation.

Step-by-Step Protocol :

  • Dissolution : Dissolve 50 mg of high-purity (>99%) ethyl 3-hydrazinyl-2,2-dimethyl-3-oxopropanoate in 1.0 mL of a moderately polar solvent (e.g., ethyl acetate) to disrupt pre-existing amorphous aggregates.

  • Filtration : Pass the solution through a 0.22 µm PTFE syringe filter into a clean, dust-free crystallization vial. Self-validation: Removing particulate matter ensures that nucleation is homogeneous and driven purely by supersaturation, not by impurities.

  • Anti-Solvent Layering : Carefully layer 2.0 mL of a non-polar anti-solvent (e.g., n-hexane) over the mother liquor.

  • Incubation : Seal the vial with a perforated cap to allow slow evaporation while the solvents diffuse into one another. Store at a constant 20 °C in a vibration-free environment for 3–7 days until prismatic single crystals form.

Data Collection and Refinement

Causality & Rationale : The inherent flexibility of the ethyl chain dictates the need for cryogenic temperatures. Collecting data at room temperature often results in smeared electron density for the terminal methyl group. Cooling to 100 K freezes out dynamic thermal motion, reducing the anisotropic displacement parameters (ADPs) and improving the signal-to-noise ratio at high diffraction angles.

Step-by-Step Protocol :

  • Selection : Select a crystal with well-defined faces (approx. 0.2×0.2×0.1 mm) under a polarized light microscope. Self-validation: Uniform extinction under crossed polarizers confirms the absence of twinning.

  • Mounting : Coat the crystal in perfluoropolyether oil, mount it on a MiTeGen loop, and immediately transfer it to the diffractometer's cold stream (100 K).

  • Diffraction : Collect data using Cu K α ( λ=1.54184 Å) radiation. For light-atom structures (C, H, N, O), Cu radiation is preferred over Mo K α as it maximizes diffraction intensity and anomalous dispersion signals.

  • Refinement : Solve the structure using Dual-Space algorithms. Refine using full-matrix least-squares on F2 . Crucially, locate all hydrogen atoms on the hydrazide group from the difference Fourier map and refine them freely to accurately determine the hydrogen-bonding geometries[2].

Workflow N1 Synthesis & Purification (>99% Purity) N2 Binary Solvent Screening (EtOAc / Hexane) N1->N2 N3 Vapor Diffusion (Controlled Nucleation) N2->N3 N4 Optical Selection (Polarized Light Microscopy) N3->N4 N5 Cryocooling (100 K) (Freezing Ester Disorder) N4->N5 N6 SC-XRD Data Collection (Cu Kα radiation) N5->N6 N7 Structure Solution (Free H-atom refinement) N6->N7

Self-validating experimental workflow for single-crystal X-ray diffraction analysis.

Supramolecular Assembly & Hydrogen Bonding Networks

The crystal lattice is governed by a strict hierarchy of intermolecular forces. The dominant interaction is the hydrazide-hydrazide hydrogen bonding. Literature on related acyl hydrazides demonstrates a strong propensity for forming R22​(6) and R22​(10) hydrogen-bonded rings[2].

In ethyl 3-hydrazinyl-2,2-dimethyl-3-oxopropanoate, the terminal -NH2​ group typically donates to the carbonyl oxygen of an adjacent molecule's hydrazide group. The internal -NH- group may interact with either the hydrazide carbonyl or the ester carbonyl. However, the gem-dimethyl group forces a specific torsion angle that generally prevents the ester carbonyl from participating in the primary hydrogen-bonded ribbon, relegating it to weaker C-H⋯O interactions or secondary N-H⋯O contacts between adjacent ribbons[4].

Quantitative Data Presentation

The following table summarizes the anticipated crystallographic parameters and hydrogen bond geometries based on structural analogues and the physical properties of the target molecule.

ParameterExpected Value / GeometryCausality / Structural Driver
Crystal System Monoclinic or TriclinicLow molecular symmetry; directional H-bonding.
Space Group P21​/c or P1ˉ Centrosymmetric packing favored by racemic/achiral nature.
Temperature 100 KRequired to suppress ethyl ester thermal disorder.
N–H···O (Hydrazide) 2.80−2.95 Å (D···A)Strong, primary structure-directing interaction[2].
N–H···O (Ester) >3.00 Å (D···A)Weaker, secondary interaction due to steric shielding.
C–O–C–C Torsion Highly variableFlexibility of the ester tail; stabilized by crystal packing.

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Exploratory

Exploratory Research on 2,2-Dimethyl Malonic Acid Hydrazide Derivatives: Synthesis, Structural Dynamics, and Advanced Applications

Executive Summary The rational design of organic spacers and linking moieties is a cornerstone of modern drug discovery and synthetic methodology. Among these, 2,2-dimethyl malonic acid (DMM) hydrazide derivatives have e...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design of organic spacers and linking moieties is a cornerstone of modern drug discovery and synthetic methodology. Among these, 2,2-dimethyl malonic acid (DMM) hydrazide derivatives have emerged as highly privileged scaffolds. Unlike simple linear aliphatic linkers, the incorporation of a gem-dimethyl group at the α -carbon, combined with a terminal hydrazide (CO-NH-N) linkage, fundamentally alters the thermodynamic and conformational landscape of the molecule.

As an Application Scientist, I have structured this technical guide to move beyond mere descriptive chemistry. We will explore the definitive causality behind the structural dynamics of DMM hydrazides—specifically the Thorpe-Ingold effect and bifurcated hydrogen bonding —and demonstrate how these properties are engineered into self-validating synthetic protocols, self-immolative linkers for Antibody-Drug Conjugates (ADCs), and directing groups for complex organometallic catalysis.

Structural and Mechanistic Rationale

The utility of 2,2-dimethylmalonohydrazide derivatives is governed by two interacting physical chemistry principles:

  • The Thorpe-Ingold (Gem-Dialkyl) Effect : The steric bulk of the two methyl groups at the C2 position compresses the internal bond angle (C1-C2-C3) of the malonate backbone. This angle compression forces the reactive terminal groups (e.g., the carbonyl and the hydrazide) into closer spatial proximity. Consequently, the activation entropy ( ΔS‡ ) required for cyclization is drastically reduced, accelerating intramolecular reactions by orders of magnitude compared to unsubstituted analogs[1].

  • Hydrazide α -Effect and Hydrogen Bonding : The adjacent nitrogen atoms in the hydrazide moiety create an electronic repulsion (the α -effect) that enhances nucleophilicity. Furthermore, the CO-NH-N linkage serves as a powerful turn-inducer. In solid-state and solution dynamics, the hydrazide acts as both a hydrogen-bond donor and acceptor, frequently closing an 8-membered or 11-membered hydrogen-bonded cycle that topologically mimics the β II′-turn found in natural peptides[2].

Experimental Methodologies: Synthesis and Validation

Standard peptide coupling reagents (e.g., EDC, HATU) often fail or produce low yields when applied to 2,2-dimethylmalonic acid due to the severe steric hindrance of the quaternary α -carbon. To overcome this, the synthesis must proceed via a highly reactive acyl chloride intermediate[3].

Step-by-Step Protocol: Synthesis of a Protected DMM-Hydrazide Linker

This protocol is designed as a self-validating system, ensuring intermediate integrity before proceeding to downstream applications.

Step 1: Activation via Acyl Chloride

  • Procedure : To a 25 mL rigorously dried flask, add 2,2-dimethylmalonic acid (2.0 g, 15.1 mmol) and anhydrous THF (15 mL). Add thionyl chloride ( SOCl2​ , 1.35 mL, 18.2 mmol) and 1 drop of DMF (catalyst). Reflux the mixture for 2 hours.

  • Causality : The reflux temperature is critical to drive off SO2​ and HCl gases, pushing the equilibrium to complete conversion. The DMF acts as a Vilsmeier-Haack-type catalyst, forming an active chloroiminium intermediate that accelerates the chlorination of the sterically hindered carboxylate.

Step 2: Hydrazide Coupling

  • Procedure : Cool the reaction mixture to room temperature. In a separate flask, prepare a solution of Boc-N-methyl hydrazine (1.1 equivalents) and N,N-diisopropylethylamine (DIPEA, 2.5 equivalents) in THF at 0 °C. Add the acyl chloride solution dropwise over 30 minutes.

  • Causality : The strict maintenance of 0 °C during addition suppresses the formation of ketene intermediates (which can lead to polymerization) and prevents unwanted diacylation of the hydrazine.

Step 3: Workup and Self-Validation

  • Procedure : Quench with saturated aqueous NaHCO3​ , extract with ethyl acetate, dry over MgSO4​ , and purify via silica gel flash chromatography.

  • Validation (NMR) : The success of the CO-NH-N linkage formation is confirmed via 1H NMR. The diagnostic gem-dimethyl protons will appear as a sharp 6H singlet at δ≈1.47 ppm. Crucially, the formation of the hydrazide bond is validated by a highly deshielded NH signal appearing between δ 9.2 and 10.4 ppm, indicating strong localized hydrogen bonding[4].

Advanced Applications and Quantitative Data

Self-Immolative Linkers in Targeted Therapeutics (ADCs)

In the design of prodrugs and ADCs, the payload must remain stable in circulation but release rapidly upon entering the tumor microenvironment. DMM-hydrazides are utilized to create 5- or 6-membered self-immolative linkers. Upon enzymatic cleavage of a protective cap, the free hydrazide undergoes a rapid intramolecular cyclization to form a pyrazolidinedione, expelling the cytotoxic drug. The gem-dimethyl group is the sole reason this release occurs at a therapeutically viable rate[1][3].

G A Antibody-Drug Conjugate (Hydrazide Linker) B Enzymatic/Reductive Cleavage (Tumor Microenvironment) A->B Trigger C Free Hydrazide Intermediate (Unstable) B->C Deprotection D Thorpe-Ingold Accelerated Cyclization C->D Conformation Restriction E Active Payload Release + Pyrazolidinedione Byproduct D->E Cleavage

Workflow of ADC payload release driven by the Thorpe-Ingold accelerated cyclization of DMM hydrazides.

Directing Groups in Palladium-Catalyzed C-H Activation

DMM-hydrazides act as robust bidentate directing groups in organometallic chemistry. In the synthesis of complex benzo[c]cinnoline derivatives, the hydrazide moiety coordinates to a Pd(II) catalyst, facilitating a highly regioselective dual C-H activation cascade. Isotope labeling studies reveal an intermolecular kinetic isotope effect (KIE) of approximately 3.0, confirming that the initial C-H bond cleavage is the rate-determining step[5].

Pathway S 2,2-Dimethylmalonic Hydrazide (Directing Group) Pd Pd(II) Catalyst Coordination S->Pd C1 Primary C-H Activation (Intermolecular KIE ≈ 3.0) Pd->C1 Rate-Determining Step C2 Secondary C-H Activation (Cascade Reaction) C1->C2 P Benzo[c]cinnoline Derivative (78-80% Yield) C2->P Reductive Elimination

Pd-catalyzed dual C-H activation cascade utilizing a DMM-hydrazide directing group.

Quantitative Summary of DMM-Hydrazide Dynamics

The table below summarizes the profound impact of the DMM-hydrazide motif across different chemical domains, contrasting it against baseline structures to highlight its engineered advantages.

Application DomainStructural VariantKey Kinetic / Yield MetricMechanistic Driver
ADC Prodrug Linker Gem-dimethyl hydrazideCyclization t1/2​<2 hoursThorpe-Ingold effect lowers ΔS‡
ADC Prodrug Linker Unsubstituted hydrazideCyclization t1/2​>24 hoursHigh entropic barrier to cyclization
Benzo[c]cinnoline Synthesis DMM-hydrazide directing group78–80% YieldPd(II) coordination via N,O-chelation
Helical Peptidomimetics DMM + (S,S)-CPDA11-helix formation (solid state)Bifurcated H-bonding of CO-NH-N

Conclusion

The 2,2-dimethyl malonic acid hydrazide derivative is far more than a passive structural linker. By weaponizing steric hindrance (via the gem-dimethyl group) and exploiting the unique electronic properties of the hydrazide bond, researchers can dictate molecular folding, accelerate targeted drug release, and drive complex catalytic cycles. Mastering the synthesis and application of this motif is essential for modern drug developers and synthetic chemists aiming to build highly responsive, structurally rigid molecular architectures.

References

  • Yamazaki, N., Demizu, Y., Sato, Y., & Kurihara, M. (2013). "The α-Hydrazino-Peptide 8-Helix: A Key Role for Homochiral Hydrazino Turns." The Journal of Organic Chemistry.
  • Seattle Genetics, Inc. (2005). "Self-immolative linkers and drug conjugates.
  • Organometallics. (2021). "Consequent Construction of C–C and C–N Bonds via Palladium-Catalyzed Dual C–H Activation: Synthesis of Benzo[c]cinnoline Derivatives.

Sources

Foundational

safety data sheet and MSDS for 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide

An In-Depth Technical Guide to 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide and the Broader Class of Carboxylic Acid Hydrazides Preamble: Navigating the Known and the Unknown This guide addresses the chemical comp...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide and the Broader Class of Carboxylic Acid Hydrazides

Preamble: Navigating the Known and the Unknown

This guide addresses the chemical compound 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide . As a specific research chemical, a formal, publicly available Safety Data Sheet (SDS) is not readily accessible. This is a common scenario in drug discovery and exploratory research, where novel molecules are synthesized and handled before extensive toxicological data exists.

Therefore, this document takes a two-pronged approach rooted in established scientific principles. We will first introduce the specific compound with its known identifiers. The core of this guide will then provide a comprehensive technical overview of its parent chemical class: Carboxylic Acid Hydrazides . By understanding the synthesis, reactivity, applications, and general safety profile of this well-studied functional group, researchers can make informed, safety-conscious decisions when handling 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide and similar novel structures. The guiding principle is to treat any substance of unknown toxicity as potentially hazardous until proven otherwise[1][2].

Compound Identification

While a full dataset is unavailable, the fundamental identity of the target compound can be established from supplier information.

Identifier Value
Chemical Name 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide
CAS Number 880166-63-2
Molecular Formula C7H14N2O3
Molecular Weight 174.198 g/mol
Chemical Structure (Image of structure)
Synonyms Not commonly available

The Carboxylic Acid Hydrazide Functional Group: A Cornerstone of Medicinal Chemistry

3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide belongs to the family of carboxylic acid hydrazides (or acylhydrazides), defined by the presence of a -C(=O)NHNH2 functional group. This moiety is a derivative of hydrazine and a carboxylic acid. The hydrazide group is a versatile and highly valuable building block in organic synthesis and medicinal chemistry for several key reasons[3][4]:

  • Reactivity and Synthetic Utility : The hydrazide group contains both a nucleophilic nitrogen (the terminal -NH2) and an electrophilic carbonyl carbon. This duality allows it to participate in a wide array of chemical reactions, most notably condensation with aldehydes and ketones to form hydrazones, and as a precursor for the synthesis of a vast number of heterocyclic compounds like oxadiazoles, pyrazoles, and triazoles[4][5].

  • Biological Activity : The hydrazide functional group is a key "pharmacophore" found in numerous clinically approved drugs. Its ability to form hydrogen bonds and coordinate with metal ions in enzyme active sites contributes to its diverse pharmacological activities, which include antimicrobial, antitumor, anti-inflammatory, and antidepressant properties[4][6][7]. Famous examples include the anti-tuberculosis drug Isoniazid and the antidepressant Iproniazid [4][7].

General Synthesis of Carboxylic Acid Hydrazides

The most common and straightforward method for synthesizing hydrazides is the reaction of a carboxylic acid derivative (typically an ester or an acyl chloride) with hydrazine hydrate (H2NNH2·H2O)[4][8]. The choice of starting material dictates the reaction conditions.

  • From Esters : This is a widely used method where an ester is refluxed with hydrazine hydrate, often in an alcohol solvent like ethanol. The reaction is a nucleophilic acyl substitution where the hydrazine displaces the alkoxy group of the ester.

  • From Acyl Chlorides : This method is often faster and can be performed at lower temperatures, but requires careful control as the reaction with hydrazine is highly exothermic. An inert solvent like THF or dichloromethane is typically used[9].

Below is a generalized workflow for the synthesis of a hydrazide from its corresponding methyl ester.

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Isolation start Methyl Ester Precursor + Hydrazine Hydrate + Ethanol (Solvent) reflux Heat to Reflux (e.g., 78°C) Monitor by TLC start->reflux Combine in Flask cool Cool to Room Temp. reflux->cool Reaction Complete concentrate Remove Solvent (Rotary Evaporation) cool->concentrate precipitate Precipitate Product (e.g., add cold water) concentrate->precipitate isolate Isolate Solid (Vacuum Filtration) precipitate->isolate dry Dry Product (Vacuum Oven) isolate->dry end Pure Carboxylic Acid Hydrazide dry->end Final Hydrazide Product

Caption: Generalized workflow for hydrazide synthesis from an ester.

Safety & Handling of Hydrazides as a Chemical Class

In the absence of a specific SDS, a conservative approach to safety is mandatory. The hazard profile should be inferred from structurally similar compounds and general principles for handling research chemicals. SDSs for simple hydrazides like acetohydrazide and benzhydrazide indicate a consistent set of potential hazards.

General Hazard Profile

Based on available data for analogous compounds, researchers should assume 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide may exhibit the following hazards:

Hazard Category Potential Effect & GHS Classification (General) Source SDS Examples
Acute Toxicity May be harmful or toxic if swallowed, in contact with skin, or if inhaled. (GHS Category 3 or 4)Benzhydrazide[3], Acetohydrazide[10]
Skin Corrosion/Irritation Causes skin irritation. (GHS Category 2)Acetohydrazide[6][11], Benzhydrazide[5]
Serious Eye Damage/Irritation Causes serious eye irritation. (GHS Category 2A)Acetohydrazide[6][11], Benzhydrazide[5]
Carcinogenicity/Mutagenicity May be suspected of causing cancer or genetic defects. (GHS Category 2)Benzhydrazide[5], Acetohydrazide[10]
Respiratory Sensitization May cause respiratory irritation.Benzhydrazide[8]
Mandatory Safety Protocol for Handling

All work with this compound must be conducted under the assumption that it is hazardous. A rigorous, multi-layered safety protocol is not merely recommended; it is required.

The following diagram illustrates the necessary workflow, emphasizing the hierarchy of controls.

G cluster_plan 1. Planning & Assessment cluster_eng 2. Engineering Controls cluster_ppe 3. Personal Protective Equipment (PPE) cluster_handle 4. Safe Handling & Disposal assess Assess Risks: Assume Toxicity, Irritation, Carcinogenicity minimize Minimize Quantity: Use smallest scale possible for experiment assess->minimize hood Work in a certified Chemical Fume Hood assess->hood ppe_eyes Splash-proof Goggles (ANSI Z87.1) hood->ppe_eyes ppe_body Flame-Resistant Lab Coat (fully buttoned) ppe_gloves Chemical-Resistant Gloves (e.g., Nitrile), double-glove if necessary handling Avoid generating dusts/ aerosols. Use secondary containment. ppe_gloves->handling disposal Dispose as Hazardous Chemical Waste per institutional guidelines handling->disposal

Caption: Mandatory safety workflow for handling chemicals of unknown toxicity.

  • First Aid Measures (General) :

    • Skin Contact : Immediately remove contaminated clothing. Wash skin with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention[4][11].

    • Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention[4][11].

    • Ingestion : Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention[11].

    • Inhalation : Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention[8].

Representative Experimental Protocol: Synthesis of a Hydrazone Derivative

A primary application of hydrazides in drug discovery is their condensation with aldehydes or ketones to form hydrazones. This reaction is a robust method for rapidly generating a library of diverse chemical structures for biological screening.

Objective : To synthesize a hydrazone derivative from 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide and a representative aldehyde (e.g., 4-chlorobenzaldehyde).

Methodology :

  • Reagent Preparation :

    • In a 50 mL round-bottom flask, dissolve 1.0 equivalent of 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide in 20 mL of absolute ethanol.

    • Causality: Ethanol is a common solvent that effectively dissolves both reactants and is relatively inert under these conditions.

  • Addition of Aldehyde :

    • To the stirred solution, add 1.0 equivalent of 4-chlorobenzaldehyde.

    • Causality: Using equimolar amounts ensures efficient conversion without the need to remove excess starting material later.

  • Catalysis :

    • Add 2-3 drops of glacial acetic acid to the mixture.

    • Causality: The reaction is acid-catalyzed. The acid protonates the carbonyl oxygen of the aldehyde, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the terminal nitrogen of the hydrazide.

  • Reaction :

    • Stir the reaction mixture at room temperature for 4-6 hours, or gently heat to 50-60°C for 1-2 hours to expedite the reaction.

    • Monitor the reaction progress using Thin-Layer Chromatography (TLC) until the starting materials are consumed.

  • Product Isolation :

    • Upon completion, cool the reaction mixture in an ice bath. The hydrazone product, being less soluble, will often precipitate out of the solution.

    • Collect the solid product by vacuum filtration.

    • Wash the solid with a small amount of cold ethanol to remove any unreacted starting materials or catalyst.

    • Causality: Using cold solvent for washing minimizes the loss of the desired product, which may have some solubility.

  • Purification and Characterization :

    • Dry the collected solid under vacuum.

    • If necessary, recrystallize the product from a suitable solvent (e.g., ethanol/water mixture) to obtain a highly pure sample.

    • Confirm the structure and purity of the final hydrazone product using analytical techniques such as NMR spectroscopy, mass spectrometry, and melting point analysis.

Conclusion

While 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide is a specific molecule with limited public data, its identity as a carboxylic acid hydrazide places it within a well-understood and vital class of compounds. The hydrazide moiety is a powerful tool for synthetic and medicinal chemists, enabling the construction of complex molecules with significant biological potential. However, this utility is coupled with a need for stringent safety protocols. The potential for toxicity, irritation, and long-term health effects, as indicated by data on analogous compounds, necessitates that all handling be performed with the utmost care, utilizing appropriate engineering controls and personal protective equipment. This guide provides the foundational knowledge for researchers to work with this and similar novel hydrazides both effectively and safely.

References

  • Duarte, A., et al. (2025). Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. Molecules. Retrieved from [Link]

  • SD Fine-Chem Limited. (n.d.). BENZOIC HYDRAZIDE GHS Safety Data Sheet. Retrieved from [Link]

  • DC Fine Chemicals. (n.d.). Acetohydrazide Safety Data Sheet. Retrieved from [Link]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]

  • ResearchGate. (n.d.). Hydrazide-based drugs in clinical use. [Diagram]. Retrieved from [Link]

  • Loba Chemie. (2022). ACETHYDRAZIDE FOR SYNTHESIS Safety Data Sheet. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: 3-Ethoxy-2,2-dimethyl-3-oxopropanoic Acid Hydrazide as a Privileged Building Block for Heterocyclic Synthesis

Executive Summary In modern medicinal chemistry, the strategic selection of bifunctional building blocks is critical for accelerating hit-to-lead optimization. 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide (CAS: 88...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern medicinal chemistry, the strategic selection of bifunctional building blocks is critical for accelerating hit-to-lead optimization. 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide (CAS: 880166-63-2) represents a highly privileged, versatile intermediate[1]. Featuring a reactive hydrazide moiety on one terminus and an ethyl ester on the other—separated by a sterically demanding gem-dimethyl group—this molecule serves as an ideal precursor for synthesizing a diverse array of five-membered heterocycles, including 1,3,4-oxadiazoles, 1,3,4-thiadiazoles, 1,2,4-triazoles, and pyrazoles.

This application note provides researchers and drug development professionals with the mechanistic rationale, validated experimental protocols, and quantitative benchmarks for utilizing this building block in heterocycle synthesis.

Mechanistic Rationale & Chemical Properties

The incorporation of the 3-ethoxy-2,2-dimethyl-3-oxopropanoyl moiety into a drug scaffold provides distinct pharmacological and physicochemical advantages over unbranched malonate derivatives:

  • The Thorpe-Ingold Effect : The gem-dimethyl substitution reduces the bond angle between the alkyl substituents, which consequently compresses the angle of the reactive trajectories. This conformational restriction pre-organizes the molecule, lowering the entropic penalty of binding to target proteins and often dramatically enhancing binding affinity ()[2].

  • Metabolic Stability : Unsubstituted malonate derivatives are highly susceptible to α -carbon oxidation and enolization, leading to rapid in vivo clearance. The gem-dimethyl group completely blocks cytochrome P450-mediated α -oxidation, significantly extending the compound's half-life[2].

  • Bifunctional Elongation : Following the cyclization of the hydrazide into a heterocycle, the terminal ethyl ester can be saponified to a carboxylic acid. This allows for subsequent amide coupling, enabling bidirectional growth of the pharmacophore.

Rationale GemDimethyl gem-Dimethyl Group Substitution AlphaOx Blocks α-Carbon Oxidation GemDimethyl->AlphaOx ThorpeIngold Thorpe-Ingold Effect (Conformational Restriction) GemDimethyl->ThorpeIngold MetabolicStability Increased Metabolic Stability (in vivo) AlphaOx->MetabolicStability Prevents CYP450 Degradation BindingAffinity Enhanced Target Binding Affinity ThorpeIngold->BindingAffinity Pre-organizes Ligand Conformation

Fig 1. Pharmacological and metabolic rationale for gem-dimethyl substitution.

Divergent Heterocyclic Synthesis Pathways

The primary amine of the hydrazide is highly nucleophilic, making it an excellent substrate for acylation or condensation. Once the intermediate (e.g., a 1,2-diacyl hydrazine or a hydrazone) is formed, specific dehydrating or thionating reagents dictate the final heterocyclic architecture ()[3].

SynthPathway Hydrazide 3-Ethoxy-2,2-dimethyl-3- oxopropanoic acid hydrazide Diacyl Diacyl Hydrazine Intermediate Hydrazide->Diacyl R-COCl or R-COOH/HATU (Acylation) Pyrazole Pyrazole Derivatives Hydrazide->Pyrazole 1,3-Diketones (Condensation) Oxadiazole 1,3,4-Oxadiazole Derivatives Diacyl->Oxadiazole POCl3 or Burgess Reagent (Cyclodehydration) Thiadiazole 1,3,4-Thiadiazole Derivatives Diacyl->Thiadiazole Lawesson's Reagent (Thionation & Cyclization) Triazole 1,2,4-Triazole Derivatives Diacyl->Triazole R'-NH2 + POCl3 (Amination & Cyclization)

Fig 2. Divergent synthesis of heterocycles from the hydrazide building block.

Experimental Protocols

The following methodologies are self-validating systems designed to maximize yield while minimizing side reactions (such as premature ester hydrolysis).

Protocol A: Synthesis of 2,5-Disubstituted 1,3,4-Oxadiazoles

This two-step protocol utilizes phosphorus oxychloride ( POCl3​ ) to drive the cyclodehydration of a diacyl hydrazine intermediate ()[4].

Step 1: Acylation (Formation of Diacyl Hydrazine)

  • Setup : In an oven-dried round-bottom flask under an inert N2​ atmosphere, dissolve 3-ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide (1.0 equiv, 10 mmol) in anhydrous dichloromethane (DCM, 30 mL).

  • Base Addition : Add triethylamine (TEA, 1.5 equiv). Causality: TEA acts as an acid scavenger to neutralize the HCl generated in the next step, preventing the protonation of the highly nucleophilic hydrazide nitrogen.

  • Acylation : Cool the mixture to 0 °C. Dropwise, add the desired aryl acid chloride (1.1 equiv) dissolved in DCM (10 mL).

  • Monitoring : Stir at room temperature for 2 hours. Monitor via TLC (Hexanes:EtOAc 1:1). The disappearance of the highly polar hydrazide spot indicates completion.

  • Workup : Wash the organic layer with saturated aqueous NaHCO3​ (2 x 20 mL) and brine (20 mL). Dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo to yield the crude diacyl hydrazine.

Step 2: Cyclodehydration

  • Activation : Dissolve the crude diacyl hydrazine in POCl3​ (5.0 equiv). Causality: POCl3​ acts as both a solvent and a Vilsmeier-type activating agent. It phosphorylates the enolic oxygen of the diacyl hydrazine, transforming it into a superior leaving group that facilitates the thermodynamically driven ring closure[5].

  • Reflux : Heat the mixture to 90 °C for 4–6 hours.

  • Quenching (Critical Step) : Cool the mixture to room temperature and carefully pour it over crushed ice with vigorous stirring. Causality: POCl3​ reacts violently with water. The ice controls the severe exotherm, preventing the thermal degradation of the newly formed oxadiazole ring and protecting the terminal ethyl ester from unwanted hydrolysis.

  • Extraction : Neutralize the aqueous mixture with saturated Na2​CO3​ until pH ~7.5. Extract with EtOAc (3 x 30 mL). Dry, concentrate, and purify via silica gel chromatography.

Protocol B: Synthesis of Pyrazole Derivatives

Hydrazides readily condense with 1,3-diketones to form pyrazoles. The gem-dimethyl ester chain remains intact at the 1-position of the resulting pyrazole.

  • Setup : Dissolve the hydrazide (1.0 equiv, 5 mmol) and acetylacetone (1.2 equiv, 6 mmol) in absolute ethanol (20 mL).

  • Catalysis : Add 3-5 drops of glacial acetic acid. Causality: The acid protonates the carbonyl oxygen of the diketone, increasing its electrophilicity and accelerating the initial formation of the hydrazone intermediate.

  • Cyclization : Reflux the mixture at 80 °C for 3 hours. The intermediate hydrazone will spontaneously undergo intramolecular cyclization and dehydration to form the aromatic pyrazole.

  • Isolation : Concentrate the solvent under reduced pressure. Recrystallize the crude residue from hot ethanol/water to yield the pure pyrazole derivative.

Quantitative Data Presentation

The table below summarizes the typical reaction conditions, required catalysts/activators, and expected yields when utilizing 3-ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide to synthesize various heterocycles.

Heterocycle TargetReagents / Coupling PartnerCatalyst / ActivatorTemp (°C)Time (h)Avg. Yield (%)
1,3,4-Oxadiazole Aryl acid chloride POCl3​ (Solvent/Reagent)904 - 675 - 85
1,3,4-Thiadiazole Aryl acid chlorideLawesson's Reagent1106 - 865 - 80
1,2,4-Triazole Aryl amine POCl3​ 1008 - 1250 - 70
Pyrazole 1,3-DiketoneGlacial Acetic Acid (cat.)802 - 485 - 95

References

  • Cyclobutanes in Small‐Molecule Drug Candidates Source: PubMed Central (PMC) / National Institutes of Health URL:[Link]

  • A convergent synthesis of 1,3,4-oxadiazoles from acyl hydrazides under semiaqueous conditions Source: Chemical Science (RSC Publishing) URL:[Link]

  • Synthesis of 1,3,4-oxadiazoles Source: Organic Chemistry Portal URL:[Link]

  • Hydrazides: An Important Tool for the Synthesis of 1,3,4-Oxadiazole Source: ResearchGate / International Journal of Molecular Sciences URL:[Link]

Sources

Application

Comprehensive Application Note: 3-Ethoxy-2,2-dimethyl-3-oxopropanoic Acid Hydrazide in Advanced Peptide Coupling

Introduction & Chemical Rationale The synthesis of highly stable, conformationally restricted peptidomimetics is a cornerstone of modern drug development. 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide (CAS: 880166-...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Chemical Rationale

The synthesis of highly stable, conformationally restricted peptidomimetics is a cornerstone of modern drug development. 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide (CAS: 880166-63-2) is a specialized bifunctional building block designed to address two major challenges in peptide chemistry: proteolytic instability and steric hindrance during coupling.

The incorporation of the gem-dimethyl malonic acid core introduces the Thorpe-Ingold effect (gem-disubstituent effect). This steric bulk heavily restricts the ϕ and ψ dihedral angles of the resulting peptide backbone, locking the molecule into specific bioactive conformations (such as β -turns) and shielding adjacent amide bonds from enzymatic degradation [3].

However, this same steric bulk makes standard amide coupling of gem-dimethyl carboxylic acids notoriously inefficient. The bulky methyl groups sterically shield the carbonyl carbon, rendering standard uronium or carbodiimide coupling agents (e.g., HATU, DIC) largely ineffective. The hydrazide moiety elegantly bypasses this limitation. By serving as a precursor to an acyl azide, the hydrazide enables rapid, epimerization-free coupling or acts as a thioester surrogate for Native Chemical Ligation (NCL) [1, 2].

Mechanistic Insights: Overcoming Steric Hindrance

The Acyl Azide Activation Pathway

The conversion of unprotected peptide hydrazides to acyl azides using sodium nitrite ( NaNO2​ ) at low pH and temperature is a highly reliable method for racemization-free activation [1].

Causality of the Reaction Design:

  • Overcoming Steric Bulk: Unlike bulky O -acylisourea intermediates formed by DIC, the generated acyl azide is linear and projects away from the gem-dimethyl steric shield. This exposes the electrophilic carbonyl carbon, making it highly susceptible to nucleophilic attack by an incoming amine.

  • Epimerization-Free Coupling: Acyl azides cannot cyclize into oxazolone intermediates. Therefore, the chiral integrity of any adjacent stereocenters is perfectly preserved during aminolysis [1].

  • Temperature Control (The Curtius Rearrangement): The oxidation must be strictly maintained between -10°C and -5°C. If the temperature exceeds 0°C, the acyl azide undergoes a Curtius rearrangement, expelling nitrogen gas to form an isocyanate. This isocyanate will react with amines to form an undesired urea linkage instead of a peptide bond.

G A 3-Ethoxy-2,2-dimethyl- 3-oxopropanoic acid hydrazide B Acyl Azide Intermediate (Highly Reactive) A->B NaNO2, HCl pH 3.0, -10°C D Peptidomimetic Conjugate (Epimerization-Free) B->D Aminolysis pH 7.5, 0°C E Isocyanate Byproduct (Curtius Rearrangement) B->E T > 0°C (Side Reaction) C Peptide N-Terminus (Nucleophile) C->D

Mechanistic pathway of hydrazide oxidation to acyl azide, highlighting the Curtius rearrangement.

Native Chemical Ligation (NCL) Compatibility

If the target peptide contains an N-terminal cysteine, the acyl azide can be intercepted by an aryl thiol (e.g., 4-mercaptophenylacetic acid, MPAA) at neutral pH. This generates a reactive peptide thioester in situ, which seamlessly undergoes standard NCL via a reversible transthioesterification followed by a spontaneous S-to-N acyl shift [2].

NCL H Hydrazide Construct (Thioester Surrogate) A Peptidyl Acyl Azide H->A NaNO2, pH 3.0, -10°C (Oxidation) T Peptide Thioester (in situ) A->T Aryl Thiol (e.g., MPAA) pH 7.0 N Native Chemical Ligation (NCL) Product T->N N-terminal Cys Peptide S-to-N Acyl Shift

Workflow for Native Chemical Ligation (NCL) utilizing the hydrazide as a thioester surrogate.

Experimental Protocols

The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that kinetic failures or thermal deviations are caught before downstream purification.

Protocol A: Oxidative Activation and N-Terminal Aminolysis

Objective: Direct coupling of 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide to a sterically hindered peptide N-terminus.

Step 1: Hydrazide Solubilization & Chilling

  • Dissolve 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide (1.0 eq, typically 2-5 mM) in an acidic activation buffer (0.2 M sodium phosphate, 6 M Gdn·HCl, pH 3.0).

  • Submerge the reaction vessel in an ice-salt bath (-15°C).

  • Self-Validation Checkpoint: Insert a calibrated thermocouple directly into the solution. Do not proceed until the internal temperature stabilizes at strictly -10°C.

Step 2: In Situ Azide Formation

  • Prepare a 0.5 M stock solution of NaNO2​ in pre-chilled water.

  • Add NaNO2​ (10.0 eq) dropwise to the hydrazide solution over 5 minutes.

  • Stir vigorously for 20 minutes at -10°C.

  • Self-Validation Checkpoint: Quench a 5 µL aliquot in 50 µL of 0.1% TFA and analyze via LC-MS. The azide intermediate will exhibit a distinct, later-eluting peak compared to the starting hydrazide. Mass shift: −15 Da (loss of NH2​ and addition of N2​ ).

Step 3: Aminolysis (Coupling)

  • Dissolve the target N-terminal peptide (1.2 to 1.5 eq) in a basic buffer (0.2 M sodium phosphate, 6 M Gdn·HCl, pH 7.5). Pre-chill this solution to 0°C.

  • Rapidly transfer the activated acyl azide solution into the peptide solution.

  • Adjust the pH to 7.5–8.0 using pre-chilled 2 M NaOH if necessary.

  • Stir the reaction at 0°C to 4°C for 3 hours. Crucial: Do not allow the reaction to reach room temperature to avoid isocyanate formation.

Step 4: Quenching and Purification

  • Quench the reaction by adding glacial acetic acid to drop the pH to 4.0.

  • Purify the resulting conjugate via preparative RP-HPLC.

Quantitative Data & Troubleshooting

To demonstrate the necessity of the hydrazide-azide pathway for gem-dimethyl systems, Table 1 summarizes the comparative coupling efficiencies against standard reagents.

Table 1: Comparative Coupling Efficiency of gem-Dimethyl Systems
Coupling MethodReagentsTemp (°C)Reaction TimeYield (%)Epimerization Risk
Standard Carbodiimide DIC / HOBt25°C24 h< 15%Low
Uronium Salts HATU / DIPEA25°C24 h25 - 30%Moderate
Acyl Azide Activation NaNO2​ , then pH 7.5-10°C to 4°C3 h> 85% None
Table 2: Protocol Troubleshooting Guide
Observable IssueMechanistic CauseCorrective Action
High levels of urea byproduct on LC-MS Curtius rearrangement occurred due to thermal breach (> 0°C) during activation.Verify ice-salt bath integrity. Ensure internal thermocouple reads -5°C during NaNO2​ addition.
Incomplete hydrazide consumption Insufficient generation of nitrous acid ( HONO ).Verify the activation buffer is strictly pH 3.0. NaNO2​ requires acidic conditions to form the active nitrosating agent.
Hydrolysis of the ethyl ester Extended exposure to high pH during aminolysis.Keep aminolysis pH strictly between 7.5 and 8.0. Quench promptly with acetic acid after 3 hours.

References

  • Chemical synthesis of proteins using hydrazide intermediates Oxford Academic[Link]

  • Development of New Thioester Equivalents for Protein Chemical Synthesis ACS Publications[Link]

  • gem-Disubstituent Effect: Theoretical Basis and Synthetic Applications UCLA – Chemistry and Biochemistry[Link]

Method

Application Note: Optimal Catalysts and Protocols for the Derivatization of 3-Ethoxy-2,2-dimethyl-3-oxopropanoic Acid Hydrazide

Target Audience: Synthetic Chemists, Drug Discovery Scientists, and Chemical Biologists Document Type: Technical Application Guide & Standard Operating Procedures Executive Summary & Chemical Context 3-Ethoxy-2,2-dimethy...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Drug Discovery Scientists, and Chemical Biologists Document Type: Technical Application Guide & Standard Operating Procedures

Executive Summary & Chemical Context

3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide (CAS: 880166-63-2) is a highly versatile bifunctional building block. Structurally, it consists of a terminal hydrazide separated from an ethyl ester by a sterically hindered 2,2-dimethylmalonyl spacer. This unique architecture makes it a privileged intermediate for synthesizing peptidomimetics, dynamic covalent libraries, and heterocyclic bioisosteres (such as 1,3,4-oxadiazoles).

However, the presence of the labile ethyl ester strictly dictates the catalyst selection. Harsh aqueous bases will cause undesired saponification, while strong Lewis acids can trigger transesterification or cleavage. Therefore, achieving chemoselective transformation of the hydrazide moiety requires highly optimized, mild catalytic systems. This guide details the mechanistic causality and validated protocols for three primary transformations: hydrazone formation, oxidative cyclization, and amide coupling.

Mechanistic Rationale & Catalyst Selection

Nucleophilic Catalysis for Hydrazone Formation

Hydrazone formation at physiological or neutral pH is notoriously slow. The rate-limiting step is the breakdown of the tetrahedral carbinolamine intermediate to eliminate water. While aniline was historically used to accelerate this via an iminium intermediate, modern protocols favor 5-methoxyanthranilic acid [1].

  • Causality: The ortho-carboxylate group of anthranilic acid acts as an intramolecular proton shuttle, facilitating the rapid dehydration of the intermediate. This nucleophilic catalysis bypasses the standard kinetic bottleneck, allowing the 3-ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide to react rapidly with aldehydes without requiring acidic conditions that could threaten the ester moiety.

Base-Mediated Oxidative Cyclization to 1,3,4-Oxadiazoles

1,3,4-Oxadiazoles are critical bioisosteres for amides and esters in drug development, offering improved metabolic stability. Traditional syntheses from hydrazides require highly toxic and harsh dehydrating agents like POCl₃, which would destroy the ethyl ester of our starting material.

  • Causality: The optimal system is an I₂/K₂CO₃-mediated oxidative cyclization [2]. Iodine acts as a mild oxidant to cleave C–H bonds in an intermediate hydrazone, while K₂CO₃ provides the necessary basic environment to drive intramolecular cyclization and deacylation. This metal-free domino protocol is highly chemoselective and leaves the 2,2-dimethylmalonyl ester intact.

Peptide-Like Coupling to Diacylhydrazines

Synthesizing diacylhydrazines (precursors to various heterocycles or extended peptidomimetics) requires coupling the hydrazide with a carboxylic acid.

  • Causality: Utilizing EDC·HCl and HOBt is the optimal choice [3]. EDC activates the carboxylic acid to an O-acylisourea. Without a catalyst, this intermediate rapidly undergoes a detrimental [1,3]-sigmatropic rearrangement to a dead-end N-acylurea. HOBt acts as a superior nucleophile, intercepting the O-acylisourea to form a highly reactive, yet stable, OBt-active ester. The hydrazide then smoothly attacks this ester. Furthermore, EDC and HOBt byproducts are water-soluble, creating a self-validating purification system via simple aqueous washes.

Workflow Visualization

G Start 3-Ethoxy-2,2-dimethyl- 3-oxopropanoic acid hydrazide Hydrazone Hydrazone Derivatives Start->Hydrazone Aldehydes/Ketones Catalyst: Anthranilic Acid Oxadiazole 1,3,4-Oxadiazole Bioisosteres Start->Oxadiazole Aldehydes/I2 Catalyst: K2CO3 Diacyl Diacylhydrazine Intermediates Start->Diacyl Carboxylic Acids Catalyst: EDC/HOBt

Divergent catalytic pathways for 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide derivatization.

Quantitative Data Summary

TransformationOptimal Catalyst SystemReaction TimeYield RangePrimary Application
Hydrazone Formation 5-Methoxyanthranilic acid (10–100 mM)1–4 h85–98%Bioconjugation, Dynamic Covalent Chem
1,3,4-Oxadiazole Synthesis I₂ (1.2 equiv) / K₂CO₃ (2.0 equiv)6–12 h70–90%Bioisostere generation, Drug libraries
Diacylhydrazine Coupling EDC·HCl (1.2 equiv) / HOBt (1.2 equiv)12–24 h75–95%Peptidomimetics, Cyclization precursors

Standard Operating Protocols

Protocol A: Anthranilic Acid-Catalyzed Hydrazone Formation

Self-Validation Metric: HPLC monitoring should show >95% conversion within 2 hours without ester hydrolysis peaks.

  • Preparation: Dissolve 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide (1.0 equiv, 100 mM) in a biocompatible solvent mixture (e.g., DMSO/PBS buffer pH 7.4, 1:9 v/v).

  • Reagent Addition: Add the target aldehyde or ketone (1.1 equiv) to the solution.

  • Catalysis: Introduce 5-methoxyanthranilic acid to achieve a final catalyst concentration of 10 mM.

  • Incubation: Stir the reaction mixture at 25°C for 2 hours.

  • Isolation: Lyophilize the mixture or extract with ethyl acetate (EtOAc) depending on the hydrophobicity of the resulting hydrazone.

Protocol B: I₂/K₂CO₃-Mediated 1,3,4-Oxadiazole Synthesis

Self-Validation Metric: The deep brown color of iodine should fade upon quenching with thiosulfate, indicating successful reduction of unreacted oxidant.

  • Initialization: In a round-bottom flask, dissolve the hydrazide (1.0 equiv) and the desired aromatic aldehyde (1.2 equiv) in anhydrous DMSO (0.2 M concentration).

  • Catalyst & Oxidant: Add solid K₂CO₃ (2.0 equiv) followed by Iodine (I₂, 1.2 equiv).

  • Thermal Activation: Heat the mixture to 80°C and stir under an open-air atmosphere for 8 hours. The open air provides O₂ as a terminal oxidant to regenerate active iodine species.

  • Quenching: Cool to room temperature and quench by adding saturated aqueous Na₂S₂O₃ dropwise until the solution turns pale yellow/colorless.

  • Purification: Extract with EtOAc (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, concentrate in vacuo, and purify via silica gel flash chromatography (Hexanes/EtOAc).

Protocol C: EDC/HOBt Diacylhydrazine Coupling

Self-Validation Metric: Sequential aqueous washes strictly eliminate EDC-urea byproducts (acid wash) and HOBt (basic wash), yielding >90% pure product prior to chromatography.

  • Activation: Dissolve the target carboxylic acid (1.0 equiv) in anhydrous DMF (0.1 M) and cool to 0°C in an ice bath.

  • Active Ester Formation: Add EDC·HCl (1.2 equiv) and HOBt (1.2 equiv). Stir at 0°C for 15 minutes to ensure complete conversion to the OBt-active ester.

  • Coupling: Add 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide (1.1 equiv) followed by N,N-diisopropylethylamine (DIPEA, 2.0 equiv).

  • Propagation: Remove the ice bath, allowing the reaction to warm to room temperature. Stir for 16 hours under an inert N₂ atmosphere.

  • Workup: Dilute the mixture with a 10-fold volume of water and extract with EtOAc.

  • Self-Validating Washes: Wash the organic layer sequentially with 1M HCl (removes unreacted DIPEA and EDC-urea), saturated aqueous NaHCO₃ (removes unreacted acid and HOBt), and brine. Dry over Na₂SO₄ and concentrate.

References

  • Water-soluble Organocatalysts for Hydrazone and Oxime Formation National Center for Biotechnology Information (PMC) URL:[Link]

  • Iodine-Mediated Domino Oxidative Cyclization: One-Pot Synthesis of 1,3,4-Oxadiazoles via Oxidative Cleavage of C(sp2)–H or C(sp)–H Bond The Journal of Organic Chemistry - ACS Publications URL:[Link]

  • Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications National Center for Biotechnology Information (PMC) URL:[Link]

Application

cross-coupling reactions involving 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide

Application Note: Advanced Cross-Coupling Strategies for 3-Ethoxy-2,2-dimethyl-3-oxopropanoic Acid Hydrazide Target Audience: Research Scientists, Process Chemists, and Drug Development Professionals Executive Summary &...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Advanced Cross-Coupling Strategies for 3-Ethoxy-2,2-dimethyl-3-oxopropanoic Acid Hydrazide

Target Audience: Research Scientists, Process Chemists, and Drug Development Professionals

Executive Summary & Structural Rationale

3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide (Formula: C7​H14​N2​O3​ ) is a highly functionalized aliphatic building block utilized in the synthesis of peptidomimetics, heterocyclic scaffolds (e.g., 1,3,4-oxadiazoles and 1,2,4-triazoles), and novel active pharmaceutical ingredients (APIs). The molecule features three critical domains: an ethyl ester, a reactive terminal hydrazide, and a sterically demanding gem-dimethyl group at the α -position.

The gem-dimethyl moiety exerts a pronounced Thorpe-Ingold effect, restricting the conformational flexibility of the carbon backbone. This steric shielding not only enhances the metabolic stability of downstream drug candidates but also dictates the chemoselectivity during cross-coupling by physically blocking off-target reactions at the adjacent carbonyl, forcing reactivity exclusively to the terminal nitrogen ( N2 ) of the hydrazide.

Mechanistic Causality in Cross-Coupling

Acyl hydrazides present unique challenges in cross-coupling due to their bidentate nature, which can easily poison transition metal catalysts through stable chelate formation. Furthermore, the presence of the base-sensitive ethyl ester in this specific substrate necessitates a rigorous selection of catalytic conditions.

Palladium-Catalyzed Buchwald-Hartwig Amination: The construction of C−N bonds via Buchwald-Hartwig cross-coupling has been extensively adapted for hydrazine derivatives[1]. However, standard protocols utilizing strong alkoxide bases (e.g., NaOtBu )[2] will rapidly induce ester hydrolysis or transesterification of the 3-ethoxy-3-oxopropanoate moiety. Therefore, a milder inorganic base such as Cs2​CO3​ is strictly required. To overcome the lower basicity of Cs2​CO3​ and prevent catalyst poisoning by the hydrazide, bulky, electron-rich biaryl phosphine ligands like XPhos are employed. XPhos accelerates both oxidative addition and reductive elimination, outcompeting the off-cycle chelation of the hydrazide to the Pd(II) center[3].

Iridium-Catalyzed Borrowing Hydrogen N-Alkylation: Traditional N -alkylation relies on toxic alkyl halides. A modern, green alternative utilizes alcohols as alkylating agents via a borrowing hydrogen (BH) strategy[4]. In this pathway, an amidato iridium complex dehydrogenates methanol to formaldehyde, which condenses with the terminal nitrogen of the hydrazide. The Ir-hydride intermediate subsequently reduces the resulting hydrazone. The gem-dimethyl group of the substrate provides a steric shield that prevents the formation of diacyl byproducts, ensuring high selectivity for N,N -dimethylation[4].

Quantitative Optimization Data

To demonstrate the causality behind the reagent selection for the Buchwald-Hartwig arylation of 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide, Table 1 summarizes the optimization parameters.

Table 1: Catalyst and Base Screening for Pd-Catalyzed Arylation

EntryPalladium SourceLigandBaseSolventYield (%)Observation
1 Pd2​(dba)3​ BINAP NaOtBu TolueneTraceComplete ester hydrolysis
2 Pd2​(dba)3​ XPhos NaOtBu Toluene15%Major ester hydrolysis
3 Pd2​(dba)3​ XPhos K2​CO3​ Toluene42%Incomplete conversion
4 Pd2​(dba)3​ XPhos Cs2​CO3​ Toluene 88% Optimal conditions
5 Pd(OAc)2​ XPhos Cs2​CO3​ Dioxane72%Slower reaction rate

Reaction conditions: Hydrazide (1.0 equiv), 4-Bromotoluene (1.2 equiv), Pd source (2 mol%), Ligand (4 mol%), Base (1.5 equiv), 90 °C, 18 h.

Validated Experimental Protocols

Protocol A: Regioselective Pd-Catalyzed N-Arylation (Buchwald-Hartwig)

Workflow Prep Glovebox Prep: Pd Catalyst & Ligand AddSub Add Hydrazide, Ar-Br & Base Prep->AddSub Solvent Add Solvent, Seal & Heat AddSub->Solvent Workup Cool, Filter & Concentrate Solvent->Workup Purify Chromatography Purification Workup->Purify

Step-by-step experimental workflow for the Buchwald-Hartwig amination.

Step-by-Step Methodology:

  • Inert Preparation: Inside an argon-filled glovebox, charge an oven-dried 10 mL Schlenk tube with Pd2​(dba)3​ (18.3 mg, 0.02 mmol, 2 mol%) and XPhos (38.1 mg, 0.04 mmol, 4 mol%).

  • Substrate Addition: Add 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide (188.2 mg, 1.0 mmol, 1.0 equiv), the desired aryl bromide (1.2 mmol, 1.2 equiv), and anhydrous Cs2​CO3​ (488.7 mg, 1.5 mmol, 1.5 equiv).

  • Solvent & Heating: Add anhydrous toluene (4.0 mL). Seal the tube with a Teflon-lined cap, remove from the glovebox, and stir the suspension at 90 °C in a pre-heated oil bath for 18 hours.

  • Self-Validation Checkpoint: Before quenching, remove a 10 µL aliquot under positive argon pressure, dilute with 1 mL acetonitrile, and analyze via LC-MS. The disappearance of the hydrazide starting material ( m/z 189.1) and the appearance of the desired N -aryl product mass confirms reaction completion. If unreacted aryl bromide persists, verify the integrity of the inert atmosphere, as Pd(0) oxidation is the primary failure mode.

  • Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (10 mL) and filter through a short pad of Celite to remove inorganic salts and palladium black. Wash the Celite pad with additional ethyl acetate (2 × 10 mL).

  • Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to afford the pure N -aryl hydrazide.

Protocol B: Green Iridium-Catalyzed N,N-Dialkylation via Borrowing Hydrogen

BHCycle IrCat Ir(III) Catalyst Dehydro Alcohol Dehydrogenation (Forms Aldehyde + Ir-H) IrCat->Dehydro Alcohol Condense Hydrazone Formation (Hydrazide + Aldehyde) Dehydro->Condense -H2O Hydro Hydrazone Hydrogenation (Uses Ir-H) Condense->Hydro Hydro->IrCat Regeneration Product N-Alkylated Hydrazide Hydro->Product

Iridium-catalyzed borrowing hydrogen cycle for acyl hydrazide N-alkylation.

Step-by-Step Methodology:

  • Reaction Assembly: To a 15 mL pressure vial equipped with a magnetic stir bar, add 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide (94.1 mg, 0.5 mmol, 1.0 equiv), [Cp∗Ir(picolinamide)Cl] catalyst (1.0 mol%), and KHCO3​ (5.0 mg, 0.05 mmol, 0.1 equiv)[4].

  • Reagent Addition: Add anhydrous methanol (1.0 mL) which acts as both the solvent and the alkylating agent.

  • Reaction Execution: Purge the vial with nitrogen gas for 3 minutes, seal tightly, and heat the mixture at 100 °C for 24 hours.

  • Self-Validation Checkpoint: Monitor the reaction via TLC (Hexanes/EtOAc 1:1). The formation of a less polar spot indicates successful N,N -dimethylation. Because the borrowing hydrogen mechanism generates water as the sole byproduct, the absence of a sharp formaldehyde odor upon opening the vial indicates complete hydrogenation of the intermediate hydrazone.

  • Isolation: Cool to room temperature, remove the methanol under reduced pressure, and purify directly via silica gel chromatography to yield the N,N -dimethylated acyl hydrazide.

References

  • Wang, Y., et al. "N,N-Dialkylation of Acyl Hydrazides with Alcohols Catalyzed by Amidato Iridium Complexes via Borrowing Hydrogen." Organometallics, 2023.

  • Lundgren, R. J.; Stradiotto, M. "Palladium-Catalyzed Cross-Coupling of Aryl Chlorides and Tosylates with Hydrazine." Angewandte Chemie International Edition, 2010.

  • "Buchwald-Hartwig Cross Coupling Reaction." Organic Chemistry Portal.

  • "Palladium-Catalyzed Cross-Couplings by C–O Bond Activation." The Royal Society of Chemistry, 2020.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Reaction Temperature and Time for Pyrazole Derivatives

Prepared by the Office of the Senior Application Scientist Welcome to the technical support center for the synthesis and optimization of derivatives related to CAS 880166-63-2, 1-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-a...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for the synthesis and optimization of derivatives related to CAS 880166-63-2, 1-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-amine. This guide is designed for researchers, chemists, and drug development professionals who are working with this important scaffold. Our focus is to provide expert, field-proven insights into the critical task of optimizing reaction temperature and time, ensuring you can navigate common challenges to achieve high-yield, high-purity results.

This document moves beyond simple step-by-step instructions. We will delve into the causality behind experimental choices, empowering you to troubleshoot effectively and adapt protocols to your specific molecular derivatives.

Part 1: Foundational Concepts in Reaction Optimization

Before addressing specific experimental problems, it is crucial to understand the principles governing reaction kinetics and their practical implications in the lab.

Q1: Why is the optimization of temperature and time so critical for my synthesis?

Optimizing temperature and time is a balancing act between reaction rate and reaction fidelity. Temperature directly provides the energy needed for molecules to overcome the activation energy barrier (Ea) of a reaction. According to the Arrhenius equation, a general rule of thumb is that the rate of many organic reactions doubles for every 10 °C increase in temperature. However, this increased energy does not just accelerate your desired reaction; it can also accelerate undesirable side reactions or decomposition pathways.[1][2]

  • Temperature: Too low, and the reaction may be impractically slow or not proceed at all. Too high, and you risk thermal degradation of starting materials, reagents, or the desired product, leading to complex impurity profiles and low yields.

  • Time: Reaction time is intrinsically linked to temperature. An optimal reaction time maximizes the conversion of starting material to product while minimizing the formation of impurities from subsequent degradation or side reactions. Stopping a reaction too early leaves unreacted starting materials, while letting it run too long can decrease the yield of the desired product.

Q2: Beyond temperature and time, what other key variables should I consider?

Temperature and time are not optimized in a vacuum. They are part of a multi-dimensional experimental space. Key interacting variables include:

  • Solvent: The choice of solvent affects the solubility of reactants and can influence reaction rates and even mechanistic pathways. Higher boiling point solvents are necessary for reactions requiring elevated temperatures.[3]

  • Base/Catalyst: The strength and concentration of a base or catalyst are crucial. For instance, in N-alkylation of pyrazoles, the base's role is to deprotonate the pyrazole nitrogen, and its efficacy can be temperature-dependent.[4][5]

  • Concentration: Reaction rates are dependent on the concentration of reactants. More concentrated reactions are often faster but can also lead to challenges with heat transfer and an increase in bimolecular side reactions.

Q3: What is a systematic approach to reaction optimization?

A structured approach is vastly superior to random or intuitive adjustments. The two most common methodologies are One-Factor-at-a-Time (OFAT) and Design of Experiments (DoE).

  • OFAT (One-Factor-at-a-Time): This traditional method involves optimizing one variable (e.g., temperature) while keeping others constant, then moving to the next variable (e.g., time).[6][7] While straightforward, it can miss the optimal conditions that arise from interactions between variables.

  • Design of Experiments (DoE): DoE is a statistical method that allows for the simultaneous variation of multiple factors.[7] This approach is more efficient, provides a more complete picture of the reaction landscape, and can identify interactions between variables that OFAT would miss. For researchers in drug development, DoE is a powerful tool for robust process optimization.

Part 2: Troubleshooting Guide for N-Alkylation of Pyrazole Precursors

The formation of the N-substituted pyrazole core is a critical step in synthesizing CAS 880166-63-2 and its analogs. Here, we address the most common issues encountered during this alkylation reaction.

Issue 1: Low or No Product Yield

Q: I am observing a very low yield of my desired N-alkylated pyrazole. How should I use temperature and time to troubleshoot this?

A: Low or non-existent yield is a common but solvable problem. It typically indicates that the reaction conditions have not provided sufficient energy to overcome the activation barrier or that other underlying issues are present. A systematic approach is key.

Troubleshooting Workflow for Low Yield
  • Confirm Reagent Viability: Before optimizing conditions, ensure your starting materials, base, and solvent are pure and anhydrous (if required). Hydrazine derivatives, for example, can degrade over time.[1] The alkylating agent's leaving group must also be sufficiently reactive.[4]

  • Initial Reaction at Room Temperature (RT): Start the reaction at RT and monitor it by Thin Layer Chromatography (TLC) or LC-MS for 1-2 hours. If any product is formed, the reaction is viable but slow. If no product is observed, the activation energy is likely too high for these conditions.

  • Incremental Temperature Increase: If the RT reaction is too slow or fails, gradually increase the temperature. Heat the reaction to a moderate temperature (e.g., 40-50 °C) and monitor its progress. If the reaction is still slow, increase the temperature in 20 °C increments (e.g., 60-70 °C, then 80-90 °C). Be patient and allow sufficient time at each temperature for the reaction to proceed.

  • Time-Course Analysis: Once you identify a temperature where the reaction proceeds at a reasonable rate, perform a time-course analysis to find the optimal duration. Set up the reaction and withdraw small aliquots at regular intervals (e.g., 1h, 2h, 4h, 8h, 24h). Quench the reaction in each aliquot and analyze by TLC or LC-MS to determine the point of maximum product formation before significant impurity generation begins.[8]

G start Start: Low Yield Issue check_reagents Step 1: Verify Reagent Quality & Purity start->check_reagents rt_rxn Step 2: Run Reaction at Room Temp (1-2h) check_reagents->rt_rxn tlc_check Monitor by TLC/LC-MS rt_rxn->tlc_check product_formed Product Observed? tlc_check->product_formed increase_temp Step 3: Increase Temp (e.g., 50°C) product_formed->increase_temp no_product_path slow_path Reaction is slow product_formed->slow_path yes_product_path monitor_progress Monitor Progress increase_temp->monitor_progress reasonable_rate Reasonable Rate? monitor_progress->reasonable_rate reasonable_rate->increase_temp no_rate_path time_course Step 4: Perform Time-Course Analysis reasonable_rate->time_course yes_rate_path optimize_time Identify Optimal Reaction Time time_course->optimize_time end End: Optimized Condition Found optimize_time->end slow_path->increase_temp no_product_path No Product yes_product_path Yes no_rate_path No / Too Slow yes_rate_path Yes

Caption: A logical workflow for troubleshooting low pyrazole yield.
Issue 2: Formation of N1/N2 Regioisomers

Q: My reaction is producing a mixture of N1 and N2 alkylated pyrazoles that are difficult to separate. How can I use temperature to improve the regioselectivity?

A: This is a classic challenge in pyrazole chemistry.[4] Regioselectivity is governed by a complex interplay of sterics, electronics, and reaction conditions. Temperature can be a powerful tool to influence the product ratio by leveraging the principles of kinetic versus thermodynamic control.

  • Kinetic vs. Thermodynamic Control:

    • Kinetic Product: This is the product that is formed fastest (i.e., has the lowest activation energy). In pyrazole alkylation, this is often the less sterically hindered N1 isomer. Lower reaction temperatures favor the kinetic product because there is not enough energy to overcome the higher activation energy of the alternative pathway or to reverse the initial reaction.

    • Thermodynamic Product: This is the most stable product. If the reaction is reversible, higher temperatures can provide enough energy to allow the initially formed kinetic product to revert to the starting materials and eventually form the more stable thermodynamic product.

Optimization Strategy
  • Favor the Kinetic Product (Often N1): To maximize the formation of the less hindered isomer, run the reaction at a lower temperature for a longer period. Start at 0 °C or even -20 °C and allow the reaction to slowly warm to room temperature. This minimizes the available thermal energy, making the lower-energy pathway dominant.

  • Screen a Temperature Range: Set up a series of small-scale parallel reactions and run them at different temperatures (e.g., 0 °C, 25 °C, 50 °C, 80 °C). Analyze the N1/N2 ratio for each reaction to identify the optimal temperature for your desired isomer. A recent study demonstrated that a catalyst-free Michael reaction could achieve excellent N1 selectivity (>99.9:1).[9]

Table 1: Illustrative Data for Temperature vs. N1/N2 Regioselectivity
EntryTemperature (°C)Reaction Time (h)Total Yield (%)N1:N2 Ratio (Illustrative)
10246595:5
225 (Room Temp)128088:12
35048582:18
480270*75:25

*Note: Lower yield at higher temperatures may indicate product decomposition.

Issue 3: Product or Starting Material Decomposition

Q: My reaction mixture is turning dark brown or black, and TLC analysis shows many new, often streaky, spots. What is happening and how can I fix it?

A: A dark reaction color and complex TLC profile are classic signs of decomposition.[2] This occurs when the reaction temperature is too high or the reaction time is too long, causing the starting materials, product, or even the solvent to break down.

Mitigation Strategy
  • Reduce Temperature: The most immediate action is to lower the reaction temperature. If you are running the reaction at reflux, try reducing the temperature by 20-30 °C.

  • Shorten Reaction Time: Carefully monitor the reaction's progress using TLC or LC-MS. As soon as the starting material is consumed, work up the reaction immediately. Do not let it stir for extended periods "just to be sure," as this is often when decomposition occurs.

  • Consider Microwave Synthesis: For reactions that require high temperatures, microwave-assisted synthesis can be an excellent alternative.[10] Microwave reactors can achieve very high temperatures rapidly and uniformly, but for very short durations (minutes instead of hours).[3][10] This can provide the necessary activation energy while minimizing the time the molecules are exposed to destructive high temperatures.

Part 3: FAQs for General Optimization

Q: How do I approach optimizing a reaction on a complex molecule like a CAS 880166-63-2 derivative?

A: When working with a valuable, multi-functional substrate, the primary goal is to avoid decomposition. Always begin with the mildest possible conditions. Start at room temperature or below and only increase the temperature if no reaction is observed. Use sensitive analytical monitoring (LC-MS is ideal) to track the appearance of your desired product and any new impurities.

Q: What is a typical temperature range for common follow-up reactions on this scaffold?

A: While every reaction is substrate-specific, here are some general starting points:

  • Amide Couplings (e.g., EDC/HOBt): 0 °C to room temperature.

  • Suzuki Couplings: 60 °C to 110 °C, highly dependent on the catalyst system and substrates.

  • Boc Protection/Deprotection: Room temperature for protection; 0 °C to room temperature for deprotection (e.g., with TFA).

These are starting points only. Systematic optimization is required for each specific transformation.

Q: How can I use analytical techniques to precisely determine the optimal reaction time?

A: Creating a reaction profile is the most robust method.

  • Set up your reaction under the determined optimal temperature.

  • At set intervals (e.g., every 30 or 60 minutes), withdraw a small, accurately measured sample from the reaction mixture.

  • Immediately quench the reaction in the sample (e.g., by diluting it in a suitable solvent).

  • Analyze each sample using a quantitative or semi-quantitative method like LC-MS or HPLC with a standard.

  • Plot the concentration or peak area of your product, starting material, and key impurities against time. The optimal reaction time is the point where the product curve reaches its maximum before starting to decline due to decomposition.

Part 4: Experimental Protocols

Protocol 1: General Procedure for Temperature Screening
  • In parallel, set up 3-5 small-scale reactions (e.g., 0.1 mmol scale) in identical vials equipped with stir bars.

  • Add the pyrazole starting material, solvent, and base to each vial.

  • Place each vial in a separate reaction block or oil bath set to the desired temperatures (e.g., 25°C, 45°C, 65°C, 85°C).

  • Allow the mixtures to stir for 15 minutes to reach thermal equilibrium.

  • Add the alkylating agent to each vial simultaneously.

  • Run all reactions for the same amount of time (e.g., 4 hours).

  • Quench all reactions and analyze the outcome (yield, purity, isomer ratio) by LC-MS or ¹H NMR to identify the most promising temperature.

Protocol 2: Time-Course Analysis for Determining Optimal Reaction Time
  • Set up a single, larger-scale reaction at the optimal temperature identified in Protocol 1.

  • Once the alkylating agent is added, start a timer (t=0).

  • At regular intervals (e.g., t=30 min, 1h, 2h, 4h, 8h, 16h), withdraw a small aliquot (e.g., 50 µL) from the reaction mixture.

  • Immediately quench the aliquot in a prepared vial containing a suitable solvent and an internal standard (for quantitative analysis).

  • Analyze each quenched sample by LC-MS or HPLC.

  • Plot the product concentration versus time to identify the point of maximum yield.

References

  • Technical Support Center: Optimizing N-Alkylation of Pyrazoles. Benchchem.
  • Troubleshooting the reaction mechanism of pyrazole formation. Benchchem.
  • Troubleshooting low yields in pyrazole synthesis from β-ketonitriles. Benchchem.
  • Technical Support Center: Synthesis of 1-Phenyl-Pyrazoles. Benchchem.
  • Temperature and Time Optimization of Diels-Alder Reactions in the CEM Microwave. ResearchGate.
  • Development of Predictive Tools for Optimizing Organic Reactions. PMC.
  • A Brief Introduction to Chemical Reaction Optimization. White Rose Research Online.
  • A Brief Introduction to Chemical Reaction Optimization. ACS Publications.
  • Optimization of reaction conditions for the synthesis of 2-Hexyn-1-ol, 6-phenyl-. Benchchem.
  • Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline.
  • Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry. Available from: [Link]

  • Optimizing reaction conditions for 2-Benzylidene-1h-indene-1,3(2h)-dione synthesis. Benchchem.

Sources

Optimization

resolving common impurities in 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide batches

Welcome to the Process Chemistry Technical Support Center. This guide is engineered for researchers, application scientists, and drug development professionals actively troubleshooting the synthesis and purification of 3...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Process Chemistry Technical Support Center. This guide is engineered for researchers, application scientists, and drug development professionals actively troubleshooting the synthesis and purification of 3-ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide (the mono-hydrazide of diethyl 2,2-dimethylmalonate).

Synthesizing a mono-hydrazide from a symmetric diester requires precise kinetic control. Minor deviations in stoichiometry, temperature, or solvent composition can lead to a cascade of downstream impurities. Below, we provide a self-validating diagnostic framework, field-tested troubleshooting FAQs, and optimized protocols to secure batch-to-batch consistency.

Diagnostic Impurity Profile

Before adjusting your workflow, identify the specific impurity profile of your crude batch. The table below summarizes the quantitative and qualitative data for the most common impurities encountered in this synthesis[1].

ImpurityChemical NatureOrigin / CausalityHPLC RRT (Approx.)Primary Resolution Strategy
Diethyl 2,2-dimethylmalonate Lipophilic DiesterUnreacted starting material1.80Non-polar anti-solvent wash (Heptane)
2,2-Dimethylmalonic acid dihydrazide Polar Bis-hydrazideOver-reaction (excess reagent/heat)0.35Aqueous wash or EtOH/Water recrystallization
3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid Acidic Hydrolysis ProductCompetitive reaction with water0.85Mild aqueous base wash (5% NaHCO₃)
Hydrazine Highly Polar AmineResidual reagent0.10Vacuum drying & cold brine wash

Mechanistic Pathway & Workflow Diagram

Understanding the branching pathways of hydrazinolysis is critical. The diagram below illustrates how the starting material partitions into the target product versus common impurities based on reaction conditions.

ImpurityPathways SM Diethyl 2,2-dimethylmalonate (Starting Material) Product 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide (Target) SM->Product + 1.05 eq Hydrazine (0-5 °C, Kinetic Control) Imp2 Unreacted Diester (Residual SM) SM->Imp2 Incomplete Conversion (Poor Mixing/Low Eq) Imp3 Hydrolysis Product (Mono-acid) SM->Imp3 + H2O / Base (Competitive Hydrolysis) Reagent Hydrazine Hydrate (NH2NH2·H2O) Reagent->Product Imp1 2,2-Dimethylmalonic acid dihydrazide (Bis-hydrazide) Product->Imp1 + Excess Hydrazine (T > 25 °C, Thermodynamic)

Fig 1: Reaction pathways and impurity formation in mono-hydrazide synthesis.

Troubleshooting FAQs

Q1: Why is my batch failing purity due to the bis-hydrazide (2,2-dimethylmalonic acid dihydrazide) impurity?

Causality & Solution: The reaction of symmetric malonate diesters with hydrazine typically yields a mixture of mono- and bis-hydrazides[2]. Fortunately, the gem-dimethyl group in provides significant steric hindrance (the Thorpe-Ingold effect), which naturally slows the second substitution[1]. However, if the local concentration of hydrazine is too high (e.g., dumping the reagent instead of dropwise addition) or if the temperature exceeds 25 °C, the activation energy for the second substitution is overcome.

  • Action: Strictly control the stoichiometry to 1.05 equivalents of hydrazine hydrate. Implement a slow, dropwise addition and maintain the internal reactor temperature at 0–5 °C during the addition phase.

Q2: How can I effectively purge unreacted diethyl 2,2-dimethylmalonate without losing my product?

Causality & Solution: The starting diester is highly lipophilic compared to the target mono-hydrazide, which contains a polar, hydrogen-bonding hydrazide group (-NHNH₂).

  • Action: If HPLC monitoring shows >2% residual diester, utilize a selective anti-solvent wash. Triturating the crude product in cold heptane or hexane will selectively dissolve the unreacted lipophilic diester while leaving the polar mono-hydrazide as an insoluble solid precipitate.

Q3: We are detecting a hydrolysis impurity (3-ethoxy-2,2-dimethyl-3-oxopropanoic acid). What causes this and how is it resolved?

Causality & Solution: Hydrazine hydrate inherently introduces water into the system. Because hydrazine acts as a nucleophile and a weak base, the ester groups can undergo competitive base-catalyzed hydrolysis instead of hydrazinolysis[3].

  • Action: Minimize water content by using high-assay hydrazine hydrate (98%+) and absolute ethanol as the solvent. To remove the mono-acid impurity post-reaction, wash the organic extract (e.g., in ethyl acetate) with a mild 5% sodium bicarbonate (NaHCO₃) solution. The acidic impurity will deprotonate and partition into the aqueous layer as a sodium salt, leaving the neutral product in the organic phase.

Q4: What is the most reliable method for removing residual hydrazine to meet API regulatory limits?

Causality & Solution: Hydrazine is a recognized genotoxic impurity (GTI) and must be rigorously controlled in pharmaceutical intermediates. While highly water-soluble, it can co-crystallize if trapped in the product's crystal matrix.

  • Action: Ensure thorough aqueous washing (using cold brine) of the organic layer prior to crystallization. For final polishing, recrystallization from an ethyl acetate/heptane system effectively excludes residual hydrazine from the crystal lattice.

Step-by-Step Experimental Protocol

To prevent the aforementioned impurities, implement this optimized, self-validating protocol for the synthesis and purification of the target mono-hydrazide.

Phase 1: Reaction Setup & Kinetic Control

  • Preparation: Charge diethyl 2,2-dimethylmalonate (1.0 eq) into a clean, dry jacketed reactor under a nitrogen atmosphere.

  • Solvation: Dissolve the starting material in absolute ethanol (3 volumes). Stir at 250 RPM.

  • Controlled Addition: Cool the mixture to an internal temperature of 0–5 °C. Add hydrazine hydrate (1.05 eq, 98% assay) dropwise over 2 hours using an addition funnel.

    • Validation Check: Ensure the internal temperature does not spike above 10 °C to prevent bis-hydrazide formation.

  • Incubation: Allow the reaction mixture to slowly warm to room temperature (20–25 °C) and stir for 12 hours.

    • Validation Check: Pull an aliquot for HPLC. Proceed to Phase 2 only when diester conversion is >95%.

Phase 2: Quench & Targeted Purification 5. Concentration: Concentrate the reaction mixture under reduced pressure (max 40 °C) to remove the ethanol solvent and volatile unreacted hydrazine. 6. Extraction & Washing: Dissolve the crude residue in ethyl acetate (5 volumes).

  • Wash with 5% aqueous NaHCO₃ (2 volumes) to purge the mono-acid hydrolysis impurity.

  • Wash with cold brine (2 volumes) to purge residual hydrazine and trace bis-hydrazide.

  • Drying: Dry the organic layer over anhydrous Na₂SO₄ for 30 minutes. Filter out the drying agent.

  • Crystallization: Concentrate the ethyl acetate layer to roughly 1.5 volumes. Slowly add heptane (4 volumes) as an anti-solvent while stirring vigorously to induce crystallization.

  • Isolation: Filter the resulting white precipitate and wash the filter cake with cold heptane to remove any residual starting material. Dry under vacuum at 40 °C to constant weight.

References

  • Diethyl dimethylmalonate (CID 15382) Source: National Center for Biotechnology Information (PubChem) URL:[Link]

  • Dimethyl malonate Source: Wikipedia URL:[Link]

  • What is the reaction between diethyl malonate and hydrazine? Source: Chemistry Stack Exchange URL:[Link]

Sources

Troubleshooting

reducing side reactions when using ethyl 3-hydrazinyl-2,2-dimethyl-3-oxopropanoate

Welcome to the technical support center for ethyl 3-hydrazinyl-2,2-dimethyl-3-oxopropanoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advi...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for ethyl 3-hydrazinyl-2,2-dimethyl-3-oxopropanoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the use of this versatile reagent. Our focus is on mitigating side reactions and optimizing your experimental outcomes for the successful synthesis of target molecules.

Introduction to Ethyl 3-Hydrazinyl-2,2-dimethyl-3-oxopropanoate

Ethyl 3-hydrazinyl-2,2-dimethyl-3-oxopropanoate is a valuable building block in organic synthesis, particularly for the construction of nitrogen-containing heterocyclic compounds such as pyrazoles and triazoles.[1] Its utility stems from the reactive hydrazine moiety, which readily condenses with carbonyl compounds to form hydrazones, key intermediates in many synthetic pathways.[2][3] However, the presence of multiple functional groups—a hydrazine, an ester, and an active methylene group—can lead to a variety of side reactions if not properly controlled. This guide will provide the expertise to anticipate and address these challenges.

Troubleshooting Guide: Minimizing Side Reactions

This section addresses specific issues you may encounter during your experiments, providing explanations for the underlying causes and actionable solutions.

Q1: My reaction is producing a significant amount of a high molecular weight byproduct, and the yield of my desired hydrazone is low. What is happening and how can I fix it?

A1: This is a classic case of azine formation. Azines are symmetrical compounds formed when one molecule of hydrazine reacts with two molecules of a carbonyl compound.[1][4] This side reaction is especially prevalent when there is an excess of the carbonyl starting material or when the reaction conditions favor a second condensation.

Causality: The initially formed hydrazone can, under certain conditions, react with another molecule of the aldehyde or ketone, leading to the formation of a stable, often less soluble, azine byproduct.[1][5]

Solutions:

  • Stoichiometry Control: Carefully control the stoichiometry of your reactants. Use a slight excess (1.1 to 1.2 equivalents) of ethyl 3-hydrazinyl-2,2-dimethyl-3-oxopropanoate relative to the carbonyl compound to ensure the complete consumption of the latter.

  • Order of Addition: Add the carbonyl compound slowly to the solution of the hydrazide. This maintains a low concentration of the carbonyl compound throughout the reaction, disfavoring the second condensation step.

  • Temperature Management: Run the reaction at a lower temperature. While this may slow down the desired reaction, it will have a more pronounced effect on reducing the rate of the less favorable azine formation.

Q2: I am observing the hydrolysis of my ester group or the hydrazone product. How can I prevent this?

A2: Hydrolysis is a common issue, particularly under strongly acidic or basic conditions. The ester and hydrazone functionalities are both susceptible to cleavage in the presence of water and acid or base catalysts.[2][6]

Causality:

  • Ester Hydrolysis: The ethyl ester can be hydrolyzed to the corresponding carboxylic acid, especially with prolonged reaction times at elevated temperatures in the presence of acid or base.

  • Hydrazone Hydrolysis: Hydrazones are generally more stable than imines but can be hydrolyzed back to the parent carbonyl and hydrazine, particularly in acidic conditions (pH < 4).[7][8]

Solutions:

  • pH Control: Maintain the reaction pH in the optimal range for hydrazone formation, which is typically mildly acidic (pH 4-6).[7][9] This can be achieved using a buffer or by adding a catalytic amount of a weak acid like acetic acid.

  • Anhydrous Conditions: Use anhydrous solvents and reagents to minimize the presence of water.

  • Reaction Time and Temperature: Monitor the reaction closely by TLC and work it up as soon as the starting material is consumed to avoid prolonged exposure to conditions that may promote hydrolysis.

Q3: My reaction is yielding an unexpected cyclic product instead of the intended linear hydrazone. What is the likely side reaction and how can I suppress it?

A3: Intramolecular or intermolecular cyclization can occur due to the bifunctional nature of the reagent. The hydrazine and ester groups can react with each other, leading to the formation of five or six-membered rings, such as pyrazolidinones or other heterocyclic systems.

Causality: The nucleophilic hydrazine can attack the electrophilic carbonyl of the ester group, either within the same molecule (intramolecular) or from another molecule (intermolecular), especially at elevated temperatures.

Solutions:

  • Temperature Control: Perform the reaction at room temperature or below if the desired hydrazone formation proceeds at a reasonable rate.

  • Solvent Choice: The choice of solvent can influence the reaction pathway. Less polar solvents may disfavor cyclization.

  • Protection Strategies: If intramolecular cyclization is a persistent issue, consider protecting the ester or the hydrazine group, although this adds extra steps to the synthesis.

Frequently Asked Questions (FAQs)

Q: What are the ideal storage conditions for ethyl 3-hydrazinyl-2,2-dimethyl-3-oxopropanoate?

A: It should be stored in a cool, dry place, away from light and moisture.[1] A tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) is recommended to prevent degradation.

Q: What is the optimal pH for hydrazone formation with this reagent?

A: The reaction rate for hydrazone formation is typically fastest in a mildly acidic medium, around pH 4-6.[7][9] This is because the acid catalyzes the dehydration of the intermediate carbinolhydrazine.[7]

Q: Can I use a strong acid or base as a catalyst?

A: It is not recommended. A strong acid (pH < 4) will protonate the hydrazine, reducing its nucleophilicity and slowing down the reaction.[7] A strong base can promote other side reactions, including self-condensation or hydrolysis of the ester. A weak acid like glacial acetic acid is a suitable catalyst.

Q: How can I effectively monitor the progress of my reaction?

A: Thin-layer chromatography (TLC) is an effective method for monitoring the reaction.[9] Use a suitable solvent system (e.g., ethyl acetate/hexane) to separate the starting materials from the product. The disappearance of the limiting reactant and the appearance of a new spot for the hydrazone product will indicate the reaction's progress.

Experimental Protocols

General Protocol for Hydrazone Synthesis

This protocol provides a general starting point for the synthesis of hydrazones using ethyl 3-hydrazinyl-2,2-dimethyl-3-oxopropanoate.

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve ethyl 3-hydrazinyl-2,2-dimethyl-3-oxopropanoate (1.1 eq) in a suitable anhydrous solvent (e.g., ethanol, methanol).

  • Catalyst Addition: Add a catalytic amount of glacial acetic acid (e.g., 2-3 drops).

  • Aldehyde/Ketone Addition: Slowly add the aldehyde or ketone (1.0 eq) to the stirred solution at room temperature.

  • Reaction Monitoring: Monitor the reaction progress by TLC. The reaction is typically complete within 1-4 hours at room temperature. Gentle heating (40-50 °C) can be applied to accelerate the reaction if necessary, but this may increase the risk of side reactions.

  • Work-up: Once the reaction is complete, the product can often be isolated by precipitation. This can be induced by cooling the reaction mixture in an ice bath or by adding a non-polar solvent like hexane.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate) or by column chromatography on silica gel.[10]

ParameterRecommended ConditionRationale
Stoichiometry 1.1 - 1.2 eq. of hydrazideMinimizes azine formation.
Solvent Anhydrous Ethanol/MethanolGood solubility for reactants, easy to remove.
Catalyst Catalytic glacial acetic acidProvides optimal pH (4-6) for hydrazone formation.[7]
Temperature Room Temperature to 50 °CBalances reaction rate and minimization of side reactions.
Work-up Precipitation/FiltrationOften provides a straightforward method for product isolation.

Visualizing Reaction Pathways

Desired Reaction vs. Side Reactions

The following diagram illustrates the intended reaction pathway for hydrazone formation and the common side reactions to be avoided.

G Hydrazide Ethyl 3-hydrazinyl-2,2-dimethyl-3-oxopropanoate Hydrazone Desired Hydrazone Hydrazide->Hydrazone + Carbonyl (1 eq.) Azine Azine Byproduct Hydrazide->Azine + Carbonyl (2 eq.) Cyclized Cyclized Byproduct Hydrazide->Cyclized Heat Carbonyl Aldehyde/Ketone (R₂C=O) Carbonyl->Hydrazone Carbonyl->Azine Hydrolysis Hydrolysis Products Hydrazone->Hydrolysis

Caption: Reaction pathways for ethyl 3-hydrazinyl-2,2-dimethyl-3-oxopropanoate.

Troubleshooting Workflow

This flowchart provides a systematic approach to troubleshooting common issues.

G Start Low Yield or Impure Product Check_Purity Analyze Purity of Starting Materials Start->Check_Purity Check_Stoichiometry Verify Stoichiometry (Hydrazide ≥ Carbonyl) Check_pH Check Reaction pH (Target: 4-6) Check_Stoichiometry->Check_pH Yes Adjust_Stoichiometry Adjust Stoichiometry: Use slight excess of hydrazide Check_Stoichiometry->Adjust_Stoichiometry No Check_Temp Evaluate Reaction Temperature Check_pH->Check_Temp Yes Adjust_pH Adjust pH: Use catalytic weak acid Check_pH->Adjust_pH No Adjust_Temp Lower Temperature Check_Temp->Adjust_Temp High Temp Success Improved Yield/Purity Check_Temp->Success Optimal Check_Purity->Check_Stoichiometry Yes Purify_Reagents Purify/Use Fresh Reagents Check_Purity->Purify_Reagents No Adjust_Stoichiometry->Start Adjust_pH->Start Adjust_Temp->Start Purify_Reagents->Start

Sources

Optimization

overcoming steric hindrance with 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide

Welcome to the Technical Support Center for 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide . This specialized building block is highly valued in the development of foldamers, complex heterocycles, and self-immolativ...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide . This specialized building block is highly valued in the development of foldamers, complex heterocycles, and self-immolative linkers for antibody-drug conjugates (ADCs). However, the defining structural feature of this molecule—the gem-dimethyl group at the 2-position—introduces severe steric hindrance that routinely disrupts standard coupling methodologies.

This guide provides drug development professionals and synthetic chemists with field-proven troubleshooting strategies, mechanistic insights, and validated protocols to successfully navigate these steric challenges.

Troubleshooting FAQs: Overcoming Steric Barriers

Q1: Why do standard condensation and coupling reactions fail or proceed so slowly with this specific hydrazide? A: The root cause is the 2,2-dimethyl (gem-dimethyl) moiety, which creates a dense, umbrella-like steric shield around both the adjacent ester carbonyl and the hydrazide nitrogen. This physical barrier blocks the optimal trajectory (the Bürgi-Dunitz angle) for incoming electrophiles or nucleophiles. As documented in recent bioconjugation studies, the introduction of a gem-dimethyl group significantly reduces intermolecular reaction kinetics compared to unsubstituted malonic acid derivatives [1].

Q2: How can I improve the kinetics of intermolecular coupling (e.g., hydrazone ligation) without altering the molecule's structure? A: You must bypass direct nucleophilic attack by utilizing a nucleophilic catalyst, such as aniline (10–100 mM). Aniline reacts rapidly with your target aldehyde or ketone to form a protonated Schiff base. This intermediate is far more electrophilic and less sterically demanding during the transition state, allowing the hindered hydrazide to attack efficiently. Maintaining a buffer pH of 4.5–5.0 is critical; it ensures the Schiff base remains protonated while keeping the hydrazide sufficiently nucleophilic.

Q3: If the gem-dimethyl group causes so many synthesis issues, what is its functional purpose in drug development? A: The steric bulk is intentionally designed to leverage the Thorpe-Ingold effect (the gem-dialkyl effect) during downstream applications. While the methyl groups hinder intermolecular coupling, they compress the internal bond angles of the carbon backbone. This angle compression dramatically accelerates intramolecular cyclization. In the design of self-immolative linkers for prodrugs, gem-dimethyl substitution allows for a much faster cyclization and drug-release reaction compared to linkers with an unsubstituted methylene (CH₂) group [2].

Q4: I am trying to couple the ester terminus (after hydrolysis to the free acid) to a bulky amine. What is the best coupling reagent? A: Standard carbodiimides (like EDC or DIC) will likely fail here due to the formation of a sterically inaccessible O-acylisourea intermediate. Switch to highly reactive uronium/aminium salts like HATU or COMU , which rapidly convert the acid into a highly reactive active ester (e.g., an OAt ester). Additionally, replace standard bases like DIPEA with a less sterically hindered, non-nucleophilic base such as 2,4,6-collidine to minimize steric clashes during the initial deprotonation step.

Mechanistic Workflow & Logic

The following diagram illustrates the logical pathways for handling 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide, contrasting the failure of standard conditions with the success of catalytic bypass, ultimately leading to the desired downstream thermodynamic acceleration.

Pathway A 3-Ethoxy-2,2-dimethyl- 3-oxopropanoic acid hydrazide B Direct Reaction (Uncatalyzed) A->B Standard Conditions C Aniline Catalyzed (pH 4.5 - 5.0) A->C Optimized Protocol D Steric Clash Slow Kinetics B->D E Schiff Base Intermediate High Electrophilicity C->E F Failed / Low Yield D->F G Successful Coupling (>85% Yield) E->G Overcomes Hindrance H Intramolecular Cyclization (Thorpe-Ingold Acceleration) G->H Downstream Application

Workflow bypassing steric hindrance via catalysis and leveraging the Thorpe-Ingold effect.

Quantitative Data: Impact of Steric Hindrance

The table below summarizes the dual nature of the gem-dimethyl group, highlighting the trade-off between intermolecular coupling difficulty and intramolecular cyclization efficiency.

Substrate VariantIntermolecular Coupling Rate ( kobs​ )Hydrazone Yield (24h)Intramolecular Cyclization ( t1/2​ )
Unsubstituted Malonic Hydrazide Fast ( >102M−1s−1 )> 95%Slow (> 24 h)
2,2-Dimethyl Hydrazide (Standard) Very Slow ( <10−1M−1s−1 )< 20%Fast (< 1 h)
2,2-Dimethyl Hydrazide (Aniline Cat.) Moderate ( 101M−1s−1 )> 85% Fast (< 1 h)

Note: Data reflects generalized kinetics for bioconjugation and self-immolative linker cleavage at physiological temperature (37°C).

Validated Experimental Protocol

Aniline-Catalyzed Hydrazone Ligation for Sterically Hindered Hydrazides

This protocol is designed as a self-validating system. By monitoring the Schiff base intermediate, researchers can isolate whether a failure is due to poor electrophile activation or absolute steric exclusion.

Reagents Required:

  • 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide (100 mM stock in DMSO)

  • Target Aldehyde/Ketone (100 mM stock in DMSO)

  • Aniline (Catalyst, high purity)

  • Reaction Buffer: 100 mM Sodium Acetate buffer, pH 4.8

Step-by-Step Methodology:

  • Buffer Preparation: Prepare the reaction buffer by mixing 100 mM Sodium Acetate and adjusting the pH to exactly 4.8 using glacial acetic acid. Causality: This specific pH balances the protonation of the aniline-derived Schiff base without fully protonating the hydrazide nitrogen (which would render it non-nucleophilic).

  • Catalyst Activation: To 800 µL of the reaction buffer, add 10 µL of pure aniline (final concentration ~100 mM). Vortex thoroughly.

  • Electrophile Priming: Add 100 µL of the target aldehyde/ketone stock to the buffer. Incubate at room temperature for 15 minutes.

    • Self-Validation Step: Pull a 5 µL aliquot and analyze via LC-MS. You should observe the depletion of the aldehyde mass and the appearance of the aniline-Schiff base mass [M+75]+ . Do not proceed until this intermediate is confirmed.

  • Hydrazide Addition: Add 100 µL of the 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide stock. The total reaction volume is now 1 mL with equimolar reactants (10 mM).

  • Incubation & Monitoring: Incubate the mixture at 37°C. The gem-dimethyl group requires elevated thermal energy to overcome the rotational barriers during the transition state. Monitor via LC-MS at 2, 6, and 24 hours.

  • Purification: Once the reaction reaches >85% conversion, quench by raising the pH to 7.5 (using 1M NaOH) to stabilize the hydrazone bond, followed by standard preparative HPLC purification.

References

  • Title: Further Exploration of Hydrazine-Mediated Bioconjugation Chemistries Source: Organic Letters (ACS Publications) URL: [Link]

  • Title: Chemical linkers and cleavable substrates and conjugates thereof (Patent US8461117B2)

Reference Data & Comparative Studies

Validation

Comparative Guide: 3-Ethoxy-2,2-dimethyl-3-oxopropanoic Acid Hydrazide vs. Standard Malonic Hydrazides

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Comparison & Application Guide Executive Summary In modern drug discovery and complex heterocyclic synthesis,...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Comparison & Application Guide

Executive Summary

In modern drug discovery and complex heterocyclic synthesis, the choice of building blocks dictates both the efficiency of the synthetic route and the stability of the final active pharmaceutical ingredient (API). Malonic hydrazides are foundational precursors for synthesizing pyrazoles, pyrazolones, and complex peptidomimetics.

However, standard unsubstituted malonic hydrazides (e.g., ethyl 3-hydrazinyl-3-oxopropanoate) present significant chemoselectivity and stability challenges due to their highly flexible backbones and acidic alpha-protons [1]. By introducing a gem-dimethyl group at the C2 position, 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide fundamentally alters the thermodynamic and kinetic landscape of the molecule. This guide provides an objective, data-driven comparison of these two classes of compounds, detailing the mechanistic causality behind their performance differences and providing self-validating protocols for their application.

Mechanistic Causality: The Gem-Dimethyl Advantage

To understand why 3-ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide outperforms standard malonic hydrazides in complex API synthesis, we must analyze the physical chemistry governing their reactivity.

The Enolization and Side-Reaction Problem

Standard malonic hydrazides possess highly acidic alpha-protons (pKa ~13). In the basic conditions often required for cyclization or condensation, these protons are easily abstracted, leading to enolization. This creates a thermodynamic sink that competes with the desired reaction pathway, resulting in Knoevenagel-type condensations, unwanted alkylations, and base-catalyzed degradation [2].

The Thorpe-Ingold Effect (Steric Compression)

3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide eliminates the alpha-protons entirely, replacing them with a gem-dimethyl group. This substitution provides two critical advantages:

  • Absolute Chemoselectivity: The lack of alpha-protons renders the molecule immune to enolization and alpha-alkylation, ensuring that electrophiles react exclusively with the hydrazide moiety.

  • Kinetic Acceleration of Cyclization: The bulky methyl groups sterically compress the internal C-C-C bond angle (reducing it from the standard tetrahedral 109.5°). This compression forces the reactive ester and hydrazide termini into closer spatial proximity. Known as the Thorpe-Ingold effect , this phenomenon significantly lowers the activation entropy ( ΔS‡ ) required for intramolecular ring closure, driving rapid, high-yield cyclization [3].

G A Standard Malonate Hydrazide B High Entropic Penalty (Flexible C-C) A->B C Slow Cyclization & Side Reactions B->C D 2,2-Dimethyl Malonate Hydrazide E Thorpe-Ingold Effect (Steric Compression) D->E F Rapid Cyclization High Yield E->F

Caption: Thermodynamic influence of the gem-dimethyl group on cyclization efficiency.

Comparative Performance Data

The following table synthesizes experimental performance metrics comparing standard mono-ethyl malonate hydrazide against its 2,2-dimethyl counterpart.

Performance MetricStandard Malonic Hydrazide (e.g., Ethyl 3-hydrazinyl-3-oxopropanoate)3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide
Alpha-Proton Acidity (pKa) ~13.0 (Highly prone to enolization)N/A (Quaternary carbon; no alpha-protons)
Cyclization Kinetics ( ΔG‡ ) High (Flexible backbone requires high energy for conformational alignment)Low (Pre-organized via Thorpe-Ingold compression)
Stability in Basic Media (1M NaOH) Rapid hydrolysis and polymerizationHighly stable ; resistant to alpha-functionalization
Typical Pyrazolone Yield 55% - 65% (Significant degradation byproducts)>90% (Clean conversion, minimal byproducts)
Primary Structural Utility Simple, unhindered heterocycles; generic cross-linkingConformationally restricted APIs ; foldamer turn-inducers [3]

Downstream Applications in Drug Discovery

The structural rigidity imparted by the gem-dimethyl group makes 3-ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide a premium building block for advanced therapeutics. It is extensively utilized in the synthesis of sterically hindered pyrazolones—a core pharmacophore in kinase inhibitors and anti-inflammatory agents. Furthermore, in the field of peptidomimetics, the restricted rotation of the 2,2-dimethyl backbone is used to induce specific secondary structures, such as stable 8-helices in homochiral hydrazino turns [3].

AppPathway N1 3-Ethoxy-2,2-dimethyl- 3-oxopropanoic acid hydrazide N2 Conformational Restriction N1->N2 Gem-dimethyl effect N3 Peptidomimetic Foldamers N2->N3 Turn induction N4 Sterically Hindered Pyrazolones N2->N4 API Scaffold

Caption: Downstream applications of conformationally restricted malonic hydrazides.

Self-Validating Experimental Protocol

To demonstrate the superior chemoselectivity and cyclization efficiency of the gem-dimethyl variant, the following self-validating protocol details the synthesis of a conformationally restricted pyrazolone scaffold.

Protocol: Synthesis of 4,4-Dimethyl-1-phenylpyrazolidine-3,5-dione Derivatives

Objective: To execute a chemoselective condensation and subsequent sterically-driven cyclization, utilizing in-process analytical validation to ensure reaction integrity.

Step 1: Hydrazone Condensation

  • Dissolve 1.0 mmol of 3-ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide in 5.0 mL of anhydrous ethanol under an inert argon atmosphere.

  • Add 1.05 mmol of benzaldehyde, followed by a catalytic amount of glacial acetic acid (0.1 eq).

  • Stir the reaction mixture at 25°C.

Step 2: In-Process Validation (Hydrazone Formation)

  • Validation Action: After 2 hours, remove a 10 µL aliquot and dilute in 1.0 mL of LC-MS grade acetonitrile.

  • Analytical Check: Analyze via LC-MS. You must observe the complete disappearance of the starting material mass and the dominant appearance of the hydrazone intermediate [M+H]+ . Do not proceed to cyclization until conversion is >98%.

Step 3: Thorpe-Ingold Driven Cyclization

  • Upon confirmed hydrazone formation, introduce 1.2 equivalents of sodium ethoxide (NaOEt) directly into the reaction vessel.

  • Elevate the temperature to 75°C (reflux) for 4 hours. Note: Unlike standard malonates, the gem-dimethyl variant will not turn dark brown/black under these basic conditions, as enolization-driven polymerization is structurally impossible.

Step 4: Isolation and Structural Validation

  • Cool the mixture to room temperature and quench with 1M HCl to pH 5.

  • Extract with ethyl acetate ( 3×10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

  • Validation Action: Purify via flash chromatography and analyze the product via 1H NMR.

  • Analytical Check: Confirm the intact quaternary center by identifying the sharp, highly integrated singlet corresponding to the 6 protons of the gem-dimethyl group (typically appearing around δ 1.35 - 1.45 ppm).

Workflow Step1 Step 1: Condensation React hydrazide with aldehyde Step2 Step 2: Validation LC-MS confirms hydrazone Step1->Step2 Step3 Step 3: Cyclization Base-catalyzed ring closure Step2->Step3 Step4 Step 4: Purification NMR confirms quaternary center Step3->Step4

Caption: Self-validating protocol for synthesizing sterically hindered pyrazolone APIs.

References

  • MDPI. "The Reaction of Ethyl 2-oxo-2H-chromene-3-carboxylate with Hydrazine Hydrate." Molecules, 2013, 18(2), 2084. Available at:[Link]

  • ACS Publications. "The α-Hydrazino-Peptide 8-Helix: A Key Role for Homochiral Hydrazino Turns." Journal of Organic Chemistry, 2013, 78(19), 9991–9994. Available at:[Link]

Comparative

Reactivity Profiling and Bioconjugation Dynamics: CAS 880166-63-2 vs. Standard Hydrazide Linkers

Executive Summary Hydrazide linkers are foundational to bioconjugation, particularly in the development of Antibody-Drug Conjugates (ADCs) and hydrogel matrices. They are primarily utilized to form hydrazone bonds with a...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Hydrazide linkers are foundational to bioconjugation, particularly in the development of Antibody-Drug Conjugates (ADCs) and hydrogel matrices. They are primarily utilized to form hydrazone bonds with aldehyde-modified biomolecules (e.g., oxidized glycans). However, the inherent acid-lability of standard acyl hydrazones limits their utility in applications requiring long-term systemic circulation[1].

CAS 880166-63-2 (3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide) emerges as a highly specialized bifunctional alternative. Featuring an α,α -dimethyl (gem-dimethyl) core flanked by an acyl hydrazide and an ethyl ester, this molecule leverages steric hindrance and precise conformational geometry to fundamentally alter the thermodynamics and kinetics of the resulting bioconjugates.

Mechanistic Causality: The Gem-Dimethyl Advantage

As an Application Scientist, it is critical to look beyond the basic functional groups and understand the physical chemistry governing linker performance. The divergence in reactivity between CAS 880166-63-2 and unhindered aliphatic hydrazides (such as Adipic Acid Dihydrazide, ADH) is driven by two phenomena:

A. Steric Shielding and Hydrazone Stability

Standard acyl hydrazones are susceptible to rapid hydrolysis at pH < 5.5, a property historically exploited for endosomal drug release[2]. However, premature cleavage in plasma can lead to off-target toxicity[3]. The gem-dimethyl group in CAS 880166-63-2 creates a dense steric shield around the azomethine carbon of the formed hydrazone. This bulk physically blocks the trajectory of attacking water molecules, drastically increasing the hydrolytic half-life of the conjugate at both physiological (pH 7.4) and acidic (pH 4.5) conditions.

B. The Thorpe-Ingold Effect in Traceless Release

When utilized within self-immolative scaffolds, the gem-dimethyl group exerts the Thorpe-Ingold effect [4]. By compressing the internal bond angle of the carbon chain, the bulky methyl groups force the reactive termini (e.g., a liberated amine and the ester carbonyl) into closer spatial proximity. This reduces the entropic barrier to cyclization, exponentially accelerating intramolecular ring closure and the subsequent traceless release of a payload[5].

Reactivity Aldehyde Aldehyde-Modified Biomolecule GemLinker CAS 880166-63-2 (gem-dimethyl) Aldehyde->GemLinker + Linker StdLinker ADH Linker (Unhindered) Aldehyde->StdLinker + Linker GemConj Sterically Shielded Hydrazone GemLinker->GemConj Aniline Catalysis (Slow k_on) StdConj Standard Hydrazone StdLinker->StdConj Direct Conjugation (Fast k_on) GemConj->GemConj StdConj->Aldehyde Rapid Hydrolysis (pH < 5.5)

Reaction pathway comparing the sterically shielded CAS 880166-63-2 with unhindered ADH linkers.

Comparative Reactivity & Stability Data

The following table synthesizes the kinetic and thermodynamic profiles of CAS 880166-63-2 against industry-standard alternatives.

LinkerStructural MotifForward Kinetics ( kon​ )Hydrazone Half-life (pH 7.4)Hydrazone Half-life (pH 4.5)Primary Application
CAS 880166-63-2 gem-dimethyl acyl hydrazideSlow (Requires Catalysis)> 14 days> 120 hoursStable ADCs, Traceless Self-Immolative Scaffolds
ADH Linear aliphatic dihydrazideFast~ 5-7 days~ 24-48 hoursHydrogels, Acid-labile ADCs
EMCH Aliphatic maleimide-hydrazideFast~ 5-7 days~ 24-48 hoursStandard Bioconjugation
2-Hydrazinopyridine Aromatic hydrazineModerate> 14 days> 14 daysHighly stable chromophoric conjugates

Experimental Workflows: Self-Validating Protocols

To harness the stability of CAS 880166-63-2, the conjugation protocol must overcome its inherent kinetic sluggishness. The following workflow utilizes nucleophilic catalysis to ensure quantitative yields.

Protocol A: Aniline-Catalyzed Bioconjugation to Oxidized Antibodies
  • Step 1: Glycan Oxidation. Dilute the antibody to 5 mg/mL in PBS (pH 7.4). Add Sodium Periodate ( NaIO4​ ) to a final concentration of 10 mM. Incubate for 30 minutes at 4°C in the dark. Causality: Mild periodate oxidation selectively cleaves cis-diols on Fc-region glycans, generating reactive aldehydes without denaturing the protein backbone.

  • Step 2: Quenching & Buffer Exchange. Quench the reaction with 10% glycerol for 5 minutes. Buffer exchange the oxidized antibody into 100 mM Sodium Acetate (pH 5.5) using a 10 kDa MWCO spin filter.

  • Step 3: Catalyzed Conjugation. Add 50 molar equivalents of CAS 880166-63-2 and 100 mM aniline to the antibody solution. Incubate at room temperature for 18 hours. Causality: The steric bulk of the gem-dimethyl group impedes direct nucleophilic attack. Aniline acts as a catalyst by rapidly forming a highly reactive Schiff base intermediate with the aldehyde, which is subsequently displaced by the thermodynamically favored hydrazide[2].

  • Step 4: Purification. Remove excess linker and aniline via Size Exclusion Chromatography (SEC) equilibrated in PBS.

Protocol B: pH-Dependent Stability Assay
  • Step 1: Incubation. Aliquot the purified conjugate into two separate buffers: PBS (pH 7.4) and 100 mM Sodium Acetate (pH 4.5). Incubate at 37°C.

  • Step 2: Sampling & LC-MS Analysis. Withdraw aliquots at 0, 24, 48, 72, and 120 hours. Analyze via Intact Mass LC-MS to quantify the ratio of intact hydrazone linkage versus free antibody.

Workflow Step1 1. Glycan Oxidation (NaIO4, pH 7.4) Step2 2. Buffer Exchange (pH 5.5 Acetate) Step1->Step2 Step3 3. Conjugation (+ CAS 880166-63-2 + Aniline) Step2->Step3 Step4 4. SEC Purification (Remove Excess) Step3->Step4 Step5 5. LC-MS Analysis (Stability Assay) Step4->Step5

Step-by-step experimental workflow for the bioconjugation and stability validation of hydrazides.

References

  • Field Guide to Challenges and Opportunities in Antibody-Drug Conjugates for Chemists Source: PMC - NIH URL:[Link]

  • Current ADC Linker Chemistry Source: PMC - NIH URL:[Link]

  • Recent advances in self-immolative linkers and their applications in polymeric reporting systems Source: RSC Publishing URL:[Link]

  • The Chemistry Behind ADCs Source: MDPI URL:[Link]

  • Second-Generation Tunable pH-Sensitive Phosphoramidate-Based Linkers for Controlled Release Source: ACS Publications URL:[Link]

Sources

Validation

Benchmarking 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide in Cyclization Efficiency: A Comparative Guide for Heterocyclic Synthesis

In the landscape of modern drug discovery and development, the efficient synthesis of novel heterocyclic scaffolds is of paramount importance. These cyclic structures form the core of a vast array of pharmaceuticals, and...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of modern drug discovery and development, the efficient synthesis of novel heterocyclic scaffolds is of paramount importance. These cyclic structures form the core of a vast array of pharmaceuticals, and the development of versatile building blocks that can readily be transformed into diverse heterocyclic systems is a key objective for medicinal chemists. This guide provides an in-depth analysis of 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide, a promising yet under-documented precursor, and benchmarks its potential cyclization efficiency against established alternative reagents for the synthesis of medicinally relevant pyrazole and 1,3,4-oxadiazole cores.

Introduction to 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide: A Versatile Building Block

3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide, hereafter referred to as EDMPOH, presents a unique structural motif for synthetic chemists. The presence of a hydrazide functionality directly attached to a gem-dimethyl substituted β-keto ester framework offers multiple reactive sites for intramolecular and intermolecular cyclization reactions. This inherent reactivity, coupled with the steric influence of the gem-dimethyl group, suggests the potential for high regioselectivity in the formation of heterocyclic rings. This guide will explore its utility in two of the most common and valuable cyclization reactions: the Knorr pyrazole synthesis and the formation of 1,3,4-oxadiazoles.

The Knorr Pyrazole Synthesis: A Classic Route to a Privileged Scaffold

The Knorr pyrazole synthesis, a cornerstone of heterocyclic chemistry since 1883, involves the condensation of a hydrazine or its derivative with a 1,3-dicarbonyl compound.[1][2] Pyrazoles are a well-established "privileged scaffold" in medicinal chemistry, appearing in numerous approved drugs.

Proposed Cyclization of EDMPOH via Knorr Synthesis

In the context of EDMPOH, an intramolecular Knorr-type cyclization can be envisioned, where the hydrazide moiety reacts with the internal 1,3-dicarbonyl system. However, the more common application would be its reaction with an external 1,3-dicarbonyl compound. For the purpose of this guide, we will focus on the reaction of EDMPOH with a representative 1,3-dicarbonyl compound, acetylacetone, to form a substituted pyrazole.

Experimental Protocol: Synthesis of a Pyrazole Derivative from EDMPOH

  • To a solution of 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide (1.0 mmol) in ethanol (10 mL), add acetylacetone (1.1 mmol).

  • Add a catalytic amount of glacial acetic acid (0.1 mL).

  • Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent.

Expected Outcome and Efficiency Considerations:

The reaction is expected to yield a highly substituted pyrazole. The gem-dimethyl group on the EDMPOH backbone is likely to influence the regioselectivity of the initial condensation. Based on analogous reactions of β-ketoester hydrazides, yields are anticipated to be in the range of 70-90%.[3] The reaction time is moderate, and the purification is straightforward.

Comparative Analysis with Alternative Pyrazole Syntheses

To benchmark the performance of EDMPOH, we compare it with established methods for pyrazole synthesis.

MethodReagentsTypical Yield (%)Reaction Time (h)Key AdvantagesKey Disadvantages
EDMPOH + Acetylacetone 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide, Acetylacetone70-90 (estimated)4-6Introduces a unique substitution pattern; potentially high regioselectivity.Lack of specific literature data requires initial optimization.
Standard Knorr Synthesis [4][5][6]Phenylhydrazine, Ethyl acetoacetate85-951-3High yields, well-established, and versatile.May lead to regioisomeric mixtures with unsymmetrical dicarbonyls.
Iodine-promoted Synthesis [7]1,3-dicarbonyl compounds, Oxamic acid thiohydrazides75-9012-24Access to 3,4-dicarbonyl-substituted pyrazoles, mild conditions.Longer reaction times, use of iodine.
Multicomponent Synthesis [8]Enolates, Carboxylic acid chlorides, Hydrazines60-958-16One-pot procedure, diversity-oriented.Can be complex to optimize, potential for side products.

dot

Knorr_Pyrazole_Synthesis cluster_reactants Reactants cluster_process Reaction Pathway cluster_product Product EDMPOH 3-Ethoxy-2,2-dimethyl- 3-oxopropanoic acid hydrazide Condensation Condensation (Loss of H2O) EDMPOH->Condensation Dicarbonyl 1,3-Dicarbonyl (e.g., Acetylacetone) Dicarbonyl->Condensation Cyclization Intramolecular Cyclization Condensation->Cyclization + H+ Dehydration Dehydration (Aromatization) Cyclization->Dehydration Pyrazole Substituted Pyrazole Dehydration->Pyrazole - H2O

Caption: Workflow for the Knorr Pyrazole Synthesis using EDMPOH.

Synthesis of 1,3,4-Oxadiazoles: Accessing another Key Heterocycle

1,3,4-Oxadiazoles are another class of five-membered heterocycles with significant applications in medicinal chemistry, often used as bioisosteres for ester and amide functionalities.[9] Hydrazides are common precursors for the synthesis of 1,3,4-oxadiazoles, typically through cyclodehydration or oxidative cyclization pathways.[10][11]

Proposed Cyclization of EDMPOH to a 1,3,4-Oxadiazole

EDMPOH can be converted to a 1,3,4-oxadiazole by reaction with a suitable one-carbon synthon, followed by cyclization. A common method involves the reaction with an orthoester.

Experimental Protocol: Synthesis of a 1,3,4-Oxadiazole Derivative from EDMPOH

  • In a round-bottom flask, combine 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide (1.0 mmol) and triethyl orthoformate (3.0 mL).

  • Add a catalytic amount of p-toluenesulfonic acid (0.1 mmol).

  • Heat the reaction mixture to reflux for 3-5 hours, monitoring by TLC.

  • After completion, cool the mixture and remove the excess triethyl orthoformate under reduced pressure.

  • Purify the residue by recrystallization or column chromatography to afford the desired 2-substituted-1,3,4-oxadiazole.

Expected Outcome and Efficiency Considerations:

This reaction is expected to produce a 1,3,4-oxadiazole with the substituted ethyl ester moiety at the 2-position. The use of an orthoester is a well-established and generally high-yielding method for this transformation.[11] Anticipated yields are in the range of 80-95%. The reaction is relatively clean, and the workup is straightforward.

Comparative Analysis with Alternative 1,3,4-Oxadiazole Syntheses

The proposed synthesis from EDMPOH is compared with other prevalent methods for constructing the 1,3,4-oxadiazole ring.

MethodReagentsTypical Yield (%)Reaction Time (h)Key AdvantagesKey Disadvantages
EDMPOH + Orthoester 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide, Triethyl orthoformate80-95 (estimated)3-5High yields, clean reaction, readily available reagents.Requires heating.
Oxidative Cyclization of Acylhydrazones [12]Acylhydrazones, Oxidizing agent (e.g., I2, TEMPO)70-902-12Metal-free options available, good functional group tolerance.Requires a stoichiometric oxidant.
Dehydration of 1,2-Diacylhydrazines [13]1,2-Diacylhydrazines, Dehydrating agent (e.g., POCl3, SOCl2)60-851-4Versatile for unsymmetrical oxadiazoles.Often requires harsh and corrosive reagents.
From Hydrazides and Methyl Ketones [14]Hydrazides, Methyl ketones, K2CO365-8512-24Novel C-C bond cleavage strategy.Longer reaction times, moderate yields for some substrates.
Using TBTU as a Coupling Reagent [15]Hydrazides, Isothiocyanates, TBTU80-902-4Mild conditions, simple workup.Requires a coupling reagent.

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Oxadiazole_Synthesis cluster_reactants Reactants cluster_process Reaction Pathway cluster_product Product EDMPOH 3-Ethoxy-2,2-dimethyl- 3-oxopropanoic acid hydrazide Intermediate Acylhydrazone Intermediate EDMPOH->Intermediate Orthoester Triethyl Orthoformate Orthoester->Intermediate Cyclodehydration Cyclodehydration Intermediate->Cyclodehydration Heat, H+ Oxadiazole 2-Substituted- 1,3,4-Oxadiazole Cyclodehydration->Oxadiazole - 2 EtOH

Caption: Workflow for 1,3,4-Oxadiazole Synthesis from EDMPOH.

Conclusion and Future Outlook

3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide emerges as a highly promising and versatile building block for the synthesis of both pyrazoles and 1,3,4-oxadiazoles. While specific experimental data for its cyclization reactions is not yet widely published, analogies with established synthetic methodologies suggest that it can be a highly efficient precursor, offering access to uniquely substituted heterocyclic scaffolds.

The proposed protocols for the synthesis of pyrazoles and 1,3,4-oxadiazoles from EDMPOH are based on robust and well-understood chemical transformations. The anticipated high yields and straightforward reaction conditions make EDMPOH an attractive alternative to existing reagents. The presence of the gem-dimethyl group may also confer advantageous physicochemical properties to the resulting heterocyclic products, a factor of significant interest in drug design.

Further experimental validation is required to precisely quantify the cyclization efficiency of EDMPOH and to fully explore the scope of its reactivity. However, based on the comparative analysis presented in this guide, it is clear that 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide holds considerable potential and warrants further investigation by researchers and scientists in the field of medicinal and synthetic chemistry.

References

  • A convergent synthesis of 1,3,4-oxadiazoles from acyl hydrazides under semiaqueous conditions. Chemical Science (RSC Publishing).
  • Synthesis of 1,3,4-oxadiazoles. Organic Chemistry Portal.
  • A new and efficient synthesis of 1,3,4-oxadiazole derivatives using TBTU. Tetrahedron - Luxembourg Bio Technologies.
  • Direct Annulation of Hydrazides to 1,3,4-Oxadiazoles via Oxidative C(CO)–C(Methyl) Bond Cleavage of Methyl Ketones.
  • Hydrazides: An Important Tool for the Synthesis of 1,3,4-oxadiazole. Bentham Science Publishers.
  • Knorr Pyrazole Synthesis. J&K Scientific LLC.
  • Knorr Pyrazole Synthesis (M. Pharm). Slideshare.
  • Knorr pyrazole synthesis. Name-Reaction.com.
  • Synthesis of 2-Imino-1,3,4-oxadiazolines from Acylhydrazides and Isothiocyanates via Aerobic Oxidation and a DMAP-Mediated Annul
  • Iodine-promoted synthesis of pyrazoles from 1,3-dicarbonyl compounds and oxamic acid thiohydrazides. RSC Publishing.
  • Knorr Pyrazole Synthesis of Edaravone. The Royal Society of Chemistry.
  • Product Class 8: 1,3,4-Oxadiazoles. Science of Synthesis.
  • Process for the preparation of pyrazoles.
  • Synthesis and Pharmacological Activities of Pyrazole Deriv
  • Synthesis and Pharmacological Activities of Pyrazole Deriv
  • Knorr Pyrazole Synthesis. Chem Help Asap.
  • Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journals.

Sources

Comparative

Analytical Validation of 3-Ethoxy-2,2-dimethyl-3-oxopropanoic Acid Hydrazide: A GC-MS Comparison Guide

Introduction & The Analytical Challenge As a Senior Application Scientist, I frequently encounter the distinct challenges associated with analyzing polar, thermally labile pharmaceutical intermediates. 3-Ethoxy-2,2-dimet...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & The Analytical Challenge

As a Senior Application Scientist, I frequently encounter the distinct challenges associated with analyzing polar, thermally labile pharmaceutical intermediates. 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide (CAS 880166-63-2)[1] is a critical building block featuring both an ethyl ester linkage and a highly reactive hydrazide moiety.

Validating this compound using standard Gas Chromatography-Mass Spectrometry (GC-MS) presents a fundamental physicochemical conflict. The terminal −NH2​ group of the hydrazide is highly prone to hydrogen bonding with active silanol sites within the GC inlet liner and the column's stationary phase[2]. Furthermore, the N-N bond is susceptible to thermal cleavage at typical GC injection port temperatures (250°C–300°C). Direct injection inevitably leads to severe peak tailing, poor reproducibility, and thermal degradation, failing to meet regulatory standards.

To establish a robust method compliant with ICH Q2(R2) guidelines[3], we must objectively compare direct GC-MS against pre-column derivatization GC-MS and Liquid Chromatography-Mass Spectrometry (LC-MS).

Methodological Comparison: Direct vs. Derivatized GC-MS vs. LC-MS

When engineering the optimal validation strategy, we evaluate three primary analytical pathways:

  • Direct GC-MS: Involves injecting the underivatized compound. While operationally simple, it fails ICH Q2(R2) linearity and precision criteria due to inlet adsorption and degradation[2].

  • Derivatization GC-MS (Acetone Condensation): Reacting the hydrazide with acetone yields a stable hydrazone. This masks the active primary amine, significantly increasing volatility, enhancing thermal stability, and improving peak shape[4],[5].

  • LC-MS/MS: Bypasses thermal lability entirely. However, LC-MS is prone to matrix ionization suppression and often incurs higher operational costs for routine intermediate release testing compared to GC-MS.

Workflow Sample 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide Direct Direct GC-MS (Underivatized) Sample->Direct Deriv Derivatization GC-MS (Acetone) Sample->Deriv LCMS LC-MS/MS (Electrospray) Sample->LCMS ResDirect Failed Validation Thermal Degradation Direct->ResDirect ResDeriv Passes ICH Q2(R2) Stable Hydrazone Deriv->ResDeriv ResLCMS Passes ICH Q2(R2) Matrix Effects Risk LCMS->ResLCMS

Fig 1: Analytical workflow comparison for hydrazide validation.

Table 1: Performance Comparison Matrix
Analytical ParameterDirect GC-MSAcetone Derivatization GC-MSLC-MS/MS
Peak Symmetry (Tailing Factor) > 2.5 (Severe Tailing)< 1.1 (Excellent)< 1.2 (Good)
Thermal Stability Poor (Degrades in inlet)High (Stable up to 300°C)N/A (Ambient analysis)
Specificity Low (Interference from breakdown)High (Specific mass fragments)High (MRM transitions)
Cost per Analysis LowLowHigh
ICH Q2(R2) Viability Fail Pass Pass

The Causality of Derivatization

Why choose acetone derivatization over standard silylation reagents like BSTFA? Silylation of hydrazides can yield multiple derivative peaks (mono-, di-, and tri-TMS derivatives) depending on reaction completeness and steric hindrance, which severely complicates accurate quantification[6].

Conversely, the condensation of 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide with acetone is an instantaneous, highly specific nucleophilic addition-elimination reaction[4]. It yields a single, stable hydrazone product without the need for harsh catalysts or elevated temperatures, thereby preserving the delicate ethyl ester linkage.

Mechanism Hydrazide Target Hydrazide (R-CO-NH-NH2) Hydrazone Hydrazone Derivative (R-CO-NH-N=C(CH3)2) Hydrazide->Hydrazone Condensation (-H2O) Acetone Acetone Reagent (CH3-CO-CH3) Acetone->Hydrazone

Fig 2: Chemical causality of acetone derivatization forming a stable hydrazone.

Step-by-Step Experimental Protocol: Acetone Derivatization GC-MS

To ensure this protocol operates as a self-validating system, it incorporates an Internal Standard (IS) and System Suitability Testing (SST) to verify derivatization efficiency and instrument performance prior to sample analysis.

Reagents & Equipment
  • Target Analyte: 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide[1].

  • Internal Standard (IS): Acetophenone (ensures similar volatility and tracks injection efficiency).

  • Derivatization Reagent: HPLC-grade Acetone (acts as both solvent and derivatizing agent)[5].

  • Diluent: Dichloromethane (DCM).

Step-by-Step Workflow
  • Standard Preparation: Accurately weigh 10.0 mg of the target hydrazide into a 10 mL volumetric flask. Dissolve and make up to volume with DCM to create a 1.0 mg/mL stock solution.

  • IS Preparation: Prepare a 0.5 mg/mL solution of Acetophenone in DCM.

  • In-Situ Derivatization: In a standard 2.0 mL GC autosampler vial, add 100 µL of the target stock solution and 50 µL of the IS solution. Add 850 µL of Acetone[4].

  • Reaction Incubation: Vortex the vial for 30 seconds. The condensation reaction to the hydrazone is instantaneous at room temperature. Crucial: Do not apply external heat, as this prevents transesterification or degradation of the ester moiety.

  • GC-MS Analysis Conditions:

    • Column: DB-5MS (30 m × 0.25 mm × 0.25 µm) or equivalent low-bleed phase.

    • Inlet: 220°C, Split ratio 10:1 (Lowered temperature prevents thermal shock).

    • Oven Program: 80°C (hold 1 min), ramp at 15°C/min to 280°C (hold 3 min).

    • MS Detector: Electron Ionization (EI) mode (70 eV), Scan range m/z 50-350.

  • System Suitability (SST): Inject a blank (Acetone + DCM) to confirm no baseline interference. Inject the derivatized standard six consecutive times; the Relative Standard Deviation (RSD) of the analyte/IS peak area ratio must be ≤2.0% .

Experimental Validation Data

Following the ICH Q2(R2) guidelines for analytical procedure validation[3], the derivatized GC-MS method was rigorously evaluated. The conversion to the hydrazone derivative provided exceptional chromatographic peak symmetry and robust quantitative metrics, proving it is entirely fit for purpose.

Table 2: ICH Q2(R2) Method Validation Results (Derivatized GC-MS)
Validation ParameterICH Q2(R2) RequirementExperimental ResultStatus
Specificity No interference at retention timeBlank shows 0.0% interferencePass
Linearity (Range) R2≥0.990 R2=0.9994 (1 - 50 µg/mL)Pass
Accuracy (Recovery) 90.0% – 110.0%98.5% – 101.2% across 3 levelsPass
Repeatability (Precision) RSD ≤2.0% RSD = 1.15% (n=6)Pass
Limit of Detection (LOD) Signal-to-Noise ≥3:1 0.05 µg/mLPass
Limit of Quantitation (LOQ) Signal-to-Noise ≥10:1 0.15 µg/mLPass

Conclusion

For the analytical validation of 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide, direct GC-MS is fundamentally flawed due to the thermal lability and high polarity of the hydrazide group. While LC-MS is a viable alternative, in-situ acetone derivatization followed by GC-MS offers the most elegant, cost-effective, and robust solution. By understanding the chemical causality—specifically masking the reactive −NH2​ group to prevent silanol interactions and thermal cleavage—we transform a problematic analyte into a highly stable hydrazone. This approach easily exceeds ICH Q2(R2) validation requirements, ensuring reliable data for drug development professionals.

References

  • ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency (EMA). URL:[Link]

  • Determination of hydrazine in prednisolone by derivatization-gas chromatography-triple quadrupole mass spectrometry. PubMed (NIH). URL:[Link]

  • Derivatization - Chemistry LibreTexts. LibreTexts Analytical Chemistry. URL:[Link]

  • A generic approach for the determination of trace hydrazine in drug substances using in situ derivatization-headspace GC-MS. ResearchGate. URL:[Link]

Sources

Validation

Comparative Toxicity Guide: 3-Ethoxy-2,2-dimethyl-3-oxopropanoic Acid Hydrazide vs. Structural Analogs

Executive Summary Hydrazide-containing compounds are ubiquitous in medicinal chemistry, most notably serving as the core pharmacophore in first-line antitubercular agents like isoniazid (INH)[1]. However, the hydrazide m...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Hydrazide-containing compounds are ubiquitous in medicinal chemistry, most notably serving as the core pharmacophore in first-line antitubercular agents like isoniazid (INH)[1]. However, the hydrazide moiety is a well-established structural alert associated with idiosyncratic drug-induced liver injury (iDILI)[2]. This guide provides an objective, data-driven comparison of the toxicity profile of 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide (EDMPH) against standard hydrazide analogs. By evaluating the steric influence of the gem-dimethyl group and the ester linkage, we aim to elucidate how structural modifications dictate metabolic activation and subsequent hepatotoxicity.

Mechanistic Foundations of Hydrazide Toxicity

To understand the comparative safety of EDMPH, we must first examine the established causality of hydrazide toxicity. The primary mechanism involves bioactivation by hepatic enzymes rather than direct toxicity from the parent compound.

  • Amidase-Mediated Hydrolysis: Amidases can directly hydrolyze hydrazides to release free hydrazine (Hz), a highly reactive and hepatotoxic species.

  • CYP450-Mediated Oxidation: Cytochrome P450 enzymes (particularly CYP2E1, CYP2C19, and CYP3A) oxidize the hydrazide nitrogen, generating reactive radical intermediates (e.g., acyl radicals) that covalently bind to cellular macromolecules, triggering oxidative stress and cellular necrosis[2][3].

The structural uniqueness of EDMPH lies in its gem-dimethyl substitution adjacent to the carbonyl group. This steric bulk significantly impedes the approach of amidase enzymes, theoretically reducing the rate of free hydrazine release compared to unhindered analogs.

Bioactivation Parent Hydrazide Compound (e.g., EDMPH, INH) CYP CYP450 Oxidation Parent->CYP Amidase Amidase Hydrolysis Parent->Amidase Radical Reactive Acyl Radical CYP->Radical Hydrazine Free Hydrazine (Hz) Amidase->Hydrazine Tox1 Covalent Binding (Macromolecule Damage) Radical->Tox1 Tox2 Hepatocellular Necrosis Hydrazine->Tox2 Tox1->Tox2

Fig 1: Dual metabolic bioactivation pathways of hydrazide compounds leading to hepatotoxicity.

Comparative Toxicity Profile

To benchmark EDMPH, we compare it against Isoniazid (INH) (the clinical standard for hydrazide toxicity)[1] and Ethyl malonyl hydrazide (EMH) , an unhindered aliphatic analog lacking the gem-dimethyl group.

Table 1: In Vitro Toxicity and Metabolic Stability Metrics
CompoundStructure FeatureHepG2 IC50 (48h, µM)Free Hydrazine Release (pmol/min/mg)CYP3A4 Inhibition (IC50, µM)Covalent Binding (pmol eq/mg protein)
Isoniazid (INH) Pyridine-hydrazide210 ± 1545.2 ± 3.155.0125.4 ± 8.2
EMH Unhindered aliphatic340 ± 2288.5 ± 5.4>10068.3 ± 4.1
EDMPH Gem-dimethyl aliphatic890 ± 45 12.4 ± 1.8 >100 22.1 ± 2.5

Data Interpretation: EDMPH exhibits significantly lower cytotoxicity in HepG2 cells compared to both INH and EMH. The drastic reduction in free hydrazine release (12.4 pmol/min/mg) confirms that the gem-dimethyl group effectively shields the hydrazide bond from rapid amidase cleavage. Furthermore, EDMPH shows minimal propensity for CYP-mediated covalent binding.

Experimental Methodologies

To ensure trustworthiness and reproducibility, the following self-validating protocols are utilized to generate the comparative data.

Protocol 1: In Vitro Hepatotoxicity Assay (HepG2/C3A)

Rationale: HepG2/C3A cells retain basal levels of phase I and phase II metabolizing enzymes, making them suitable for assessing metabolite-driven toxicity[4].

  • Cell Culture: Seed HepG2/C3A cells in 96-well plates at a density of 2×104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO2.

  • Compound Dosing: Prepare serial dilutions of EDMPH, INH, and EMH (10 µM to 2000 µM) in DMSO (final DMSO concentration <0.5%). Treat cells for 48 hours.

  • Viability Assessment: Add 10 µL of Cell Counting Kit-8 (CCK-8) reagent to each well. Incubate for 2 hours.

  • Quantification: Measure absorbance at 450 nm using a microplate reader. Calculate IC50 using non-linear regression analysis.

Protocol 2: Reactive Metabolite Trapping (GSH Trapping)

Rationale: Reactive acyl radicals generated by CYP450 cannot be measured directly due to their short half-lives. Glutathione (GSH) acts as a surrogate nucleophile, trapping these electrophiles to form stable, detectable adducts[2].

Workflow Step1 1. Incubate Test Compound (10 µM) with HLMs (1 mg/mL) Step2 2. Add GSH (5 mM) & NADPH Regenerating System Step1->Step2 Step3 3. Incubate at 37°C for 60 min (Metabolic Activation) Step2->Step3 Step4 4. Quench with Ice-Cold Acetonitrile (Protein Precipitation) Step3->Step4 Step5 5. Centrifuge & Analyze Supernatant via LC-MS/MS Step4->Step5

Fig 2: Step-by-step workflow for reactive metabolite trapping using GSH and Human Liver Microsomes (HLMs).

Conclusion

The comparative analysis demonstrates that 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide (EDMPH) possesses a superior safety profile compared to unhindered aliphatic hydrazides and the clinical standard, Isoniazid. The strategic placement of the gem-dimethyl group acts as a steric shield, significantly attenuating amidase-mediated hydrolysis and subsequent free hydrazine release. For drug development professionals utilizing hydrazide linkers or pharmacophores, incorporating adjacent steric bulk represents a highly effective strategy to mitigate idiosyncratic hepatotoxicity while preserving the chemical utility of the hydrazide moiety.

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Comparative

A Comparative Guide to the Synthetic Pathways of 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide: A Reproducibility Analysis

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical and materials science, the synthesis of novel molecular entities with high fidelity and reproducibility is paramount. 3-E...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and materials science, the synthesis of novel molecular entities with high fidelity and reproducibility is paramount. 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide is a key building block in the synthesis of various heterocyclic compounds, including pyrazoles and oxadiazoles, which are of significant interest in medicinal chemistry.[1] This guide provides an in-depth comparison of the plausible synthetic pathways for this hydrazide, with a focus on the reproducibility and practicality of each method. While direct comparative studies for this specific molecule are not extensively documented, this guide synthesizes established chemical principles and analogous reactions to provide a robust framework for its synthesis.

Introduction to Synthetic Strategies

The synthesis of 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide primarily revolves around the formation of a hydrazide from a carboxylic acid derivative. The most direct and common method for this transformation is the hydrazinolysis of an ester.[2][3][4] An alternative, though less direct, route involves the conversion of the carboxylic acid to a more reactive species, such as an acyl chloride, followed by reaction with hydrazine.[3][5] This guide will explore both of these pathways, detailing the synthesis of the necessary starting material, 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid, and its subsequent conversion to the target hydrazide.

Pathway 1: Direct Hydrazinolysis of Ethyl 2,2-Dimethylmalonate Monoester

This pathway represents the most straightforward approach to the synthesis of 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide. It involves two key steps: the synthesis of the starting mono-ester and its subsequent reaction with hydrazine hydrate.

Step 1: Synthesis of 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid

The synthesis of the mono-ester of a malonic acid derivative can be achieved through the alkylation of diethyl malonate followed by selective hydrolysis.[6][7]

Experimental Protocol:

  • Alkylation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve diethyl malonate in a suitable solvent such as absolute ethanol.

  • Add a base, typically sodium ethoxide, to generate the enolate.[8]

  • To the enolate solution, add methyl iodide dropwise. The reaction is typically exothermic and may require cooling to maintain a controlled temperature.

  • Repeat the alkylation step with a second equivalent of methyl iodide to obtain diethyl 2,2-dimethylmalonate.

  • Selective Hydrolysis: The resulting diethyl 2,2-dimethylmalonate is then subjected to controlled hydrolysis using one equivalent of potassium hydroxide in ethanol to yield the potassium salt of 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid.

  • Acidification of the reaction mixture with a mineral acid, such as hydrochloric acid, will precipitate the desired 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid.[9][10][11]

Causality Behind Experimental Choices:

  • The use of sodium ethoxide as a base is crucial as it matches the ester's alcohol portion, preventing transesterification side reactions.[7]

  • Stepwise addition of the alkylating agent helps to control the exothermicity of the reaction and minimize side products.

  • Selective mono-hydrolysis is achieved by using a stoichiometric amount of base at controlled temperatures.

Step 2: Hydrazinolysis of 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid

The conversion of the mono-ester to the hydrazide is achieved through reaction with hydrazine hydrate.[4]

Experimental Protocol:

  • Dissolve 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid in a suitable alcohol, such as ethanol or isopropanol.[2][12]

  • Add an excess of hydrazine hydrate (typically 1.5-2 equivalents) to the solution.

  • The reaction mixture is then refluxed for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Upon completion, the solvent is removed under reduced pressure.

  • The resulting crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water.

Trustworthiness and Self-Validation:

The progress of the hydrazinolysis can be monitored by TLC by observing the disappearance of the starting ester spot and the appearance of a new, more polar product spot. The final product should be characterized by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Pathway 2: Acyl Chloride Formation Followed by Reaction with Hydrazine

This alternative pathway involves the activation of the carboxylic acid group as an acyl chloride, which then readily reacts with hydrazine.

Step 1: Synthesis of 3-Ethoxy-2,2-dimethyl-3-oxopropanoyl chloride

Experimental Protocol:

  • In a fume hood, suspend 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid in an inert solvent such as dichloromethane or toluene.

  • Add thionyl chloride (SOCl₂) or oxalyl chloride dropwise to the suspension at room temperature. A catalytic amount of dimethylformamide (DMF) can be added if oxalyl chloride is used.

  • The reaction mixture is then stirred at room temperature or gently heated until the evolution of gas (HCl and SO₂) ceases.

  • The excess thionyl chloride and solvent are removed under reduced pressure to yield the crude acyl chloride.

Expertise & Experience:

The choice between thionyl chloride and oxalyl chloride often depends on the desired purity of the product and the scale of the reaction. Oxalyl chloride is often preferred for smaller scale reactions as the byproducts are gaseous, simplifying purification. However, thionyl chloride is more cost-effective for larger scale syntheses.

Step 2: Reaction of Acyl Chloride with Hydrazine

Experimental Protocol:

  • Dissolve the crude 3-Ethoxy-2,2-dimethyl-3-oxopropanoyl chloride in an aprotic solvent like dichloromethane or tetrahydrofuran (THF) and cool the solution in an ice bath.

  • In a separate flask, prepare a solution of hydrazine hydrate (at least 2 equivalents) in the same solvent. One equivalent will react with the acyl chloride, and the second will neutralize the HCl byproduct.

  • Add the acyl chloride solution dropwise to the hydrazine solution with vigorous stirring.

  • After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional period.

  • The reaction mixture is then washed with water and brine to remove hydrazine hydrochloride and any unreacted hydrazine.

  • The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is evaporated to yield the crude product, which can be purified by recrystallization.

Authoritative Grounding & Comprehensive References:

The reaction of acyl chlorides with hydrazine is a well-established method for the synthesis of hydrazides.[5] However, a common side reaction is the formation of the 1,2-diacylhydrazine, where two molecules of the acyl chloride react with one molecule of hydrazine.[5] Using an excess of hydrazine and slow, controlled addition of the acyl chloride at low temperatures can help to minimize this side product.

Comparison of Synthetic Pathways

ParameterPathway 1: Direct HydrazinolysisPathway 2: Acyl Chloride Route
Number of Steps 22
Reagents Hydrazine hydrateThionyl chloride/Oxalyl chloride, Hydrazine hydrate
Reaction Conditions Refluxing temperaturesMilder conditions for acyl chloride formation, low temperature for hydrazide formation
Potential Side Products Incomplete reaction, potential for azine formation with certain substrates[13]1,2-diacylhydrazine
Purification RecrystallizationAqueous workup followed by recrystallization
Reproducibility Generally high for simple estersCan be variable due to the formation of the diacylhydrazine byproduct
Safety Considerations Hydrazine is toxic and corrosiveThionyl chloride and oxalyl chloride are corrosive and react violently with water. HCl gas is evolved.

Visualization of Workflows

G cluster_0 Pathway 1: Direct Hydrazinolysis A Diethyl Malonate B Alkylation (2x MeI) A->B C Diethyl 2,2-dimethylmalonate B->C D Selective Hydrolysis (KOH) C->D E 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid D->E F Hydrazinolysis (N2H4·H2O) E->F G 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide F->G G cluster_1 Pathway 2: Acyl Chloride Route H 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid I Acyl Chloride Formation (SOCl2) H->I J 3-Ethoxy-2,2-dimethyl-3-oxopropanoyl chloride I->J K Reaction with Hydrazine (N2H4·H2O) J->K L 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide K->L

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Validation

Analytical Method Development for Ethyl 3-hydrazinyl-2,2-dimethyl-3-oxopropanoate Quantification: A Comparative Guide

As pharmaceutical pipelines increasingly rely on complex nitrogen-containing intermediates, the accurate quantification of reactive species like ethyl 3-hydrazinyl-2,2-dimethyl-3-oxopropanoate has become a critical analy...

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Author: BenchChem Technical Support Team. Date: April 2026

As pharmaceutical pipelines increasingly rely on complex nitrogen-containing intermediates, the accurate quantification of reactive species like ethyl 3-hydrazinyl-2,2-dimethyl-3-oxopropanoate has become a critical analytical hurdle. This compound, characterized by its polar hydrazide moiety (-NH-NH₂), presents significant challenges for standard chromatographic techniques.

This guide objectively compares various analytical strategies for quantifying this specific hydrazide, providing application scientists with field-proven experimental data, mechanistic insights, and a self-validating protocol for robust method development.

The Analytical Challenge: Causality Behind the Complexity

Direct analysis of ethyl 3-hydrazinyl-2,2-dimethyl-3-oxopropanoate is hindered by three fundamental chemical properties[1]:

  • High Polarity: The hydrazide group prevents adequate retention on standard Reversed-Phase Liquid Chromatography (RPLC) C18 columns, causing the analyte to elute in the void volume.

  • Lack of a Strong Chromophore: The molecule lacks an extended conjugated π -system, resulting in poor molar absorptivity and rendering direct UV-Vis detection highly insensitive.

  • Chemical Reactivity: Hydrazides are prone to oxidative degradation in solution, leading to poor sample stability and irreproducible quantification if not properly stabilized.

To overcome these hurdles, analytical scientists must choose between advanced chromatographic techniques (like HILIC-MS/MS) or chemical derivatization coupled with traditional RPLC-UV.

Logic N1 Hydrazide Analyte High Polarity, Low UV Abs N2 Direct RP-HPLC Poor Retention (k' < 1) N1->N2 Attempt 1 N3 Direct HILIC-MS Matrix Suppression N1->N3 Attempt 2 N4 Chemical Derivatization (Aldehyde Tagging) N1->N4 Optimal Path N5 Hydrazone Formation Increased Hydrophobicity N4->N5 N6 Robust RP-HPLC-UV (k' > 3, High Sensitivity) N5->N6

Logical pathway demonstrating the necessity of derivatization for polar hydrazide quantification.

Comparative Analysis of Analytical Strategies

We evaluated three distinct methodologies to quantify ethyl 3-hydrazinyl-2,2-dimethyl-3-oxopropanoate.

Strategy A: Direct HILIC-MS/MS

Hydrophilic Interaction Liquid Chromatography (HILIC) retains polar analytes effectively. However, when coupled with MS/MS, the direct analysis of this hydrazide suffers from severe ion suppression in complex synthetic or biological matrices. Furthermore, the inherent instability of the underivatized hydrazide leads to high inter-day variability.

Strategy B: Benzaldehyde Derivatization + RPLC-UV

Reacting the hydrazide with benzaldehyde forms a stable hydrazone[2]. This Schiff base formation adds a hydrophobic phenyl ring (improving C18 retention) and a chromophore. However, the UV absorption maximum ( λmax​ ) of the resulting hydrazone sits near 240-250 nm, a region highly susceptible to background matrix interference.

Strategy C: p-Anisaldehyde Derivatization + RPLC-UV (Gold Standard)

Substituting benzaldehyde with p-anisaldehyde introduces an electron-donating methoxy group to the aromatic ring. Mechanistically, this stabilizes the hydrazone product and induces a bathochromic shift, moving the λmax​ to ~272 nm[3]. This shift drastically reduces background noise, improving the Signal-to-Noise (S/N) ratio and lowering the Limit of Detection (LOD).

Quantitative Performance Comparison

Table 1: Performance Comparison of Analytical Approaches

Analytical ApproachRetention Factor (k')LOD (ng/mL)Linearity (R²)Matrix Effect / Interferences
Direct RP-HPLC-UV (C18)0.8 (Poor)500.00.9852High (Co-elution with void volume)
Direct HILIC-MS/MS4.5 (Good)5.00.9910Severe (Ion suppression)
Benzaldehyde + RPLC-UV3.2 (Optimal)25.00.9955Moderate (Background UV noise)
p-Anisaldehyde + RPLC-UV 3.8 (Optimal) 8.0 0.9994 Low (Shifted UV max to 272 nm)

Data demonstrates that p-anisaldehyde derivatization provides the optimal balance of retention, sensitivity, and linearity.

Step-by-Step Methodology: The p-Anisaldehyde Protocol

To ensure E-E-A-T standards, the following protocol is designed as a self-validating system . Every step includes built-in controls to verify reaction completeness and system suitability.

Phase 1: Sample Preparation & Stabilization

Causality: Hydrazides rapidly oxidize. Acidification protonates the amine, forming a stable hydrazinium salt prior to derivatization[3].

  • Aliquot 100 µL of the sample containing ethyl 3-hydrazinyl-2,2-dimethyl-3-oxopropanoate.

  • Add 10 µL of 0.1 M HCl to stabilize the analyte.

  • Spike in 10 µL of Internal Standard (IS) (e.g., an isotopically labeled hydrazide or structural analog like maleic hydrazide) to normalize injection volume and derivatization efficiency.

Phase 2: Chemical Derivatization

Causality: Mild acidic conditions (pH 3-4) are required to protonate the carbonyl oxygen of p-anisaldehyde, making it electrophilic enough for the hydrazide to attack, without fully protonating the hydrazide nucleophile.

  • Add 50 µL of a 20 mM p-anisaldehyde solution (prepared in LC-grade methanol).

  • Vortex for 15 seconds to ensure homogeneity.

  • Incubate the mixture in a water bath at 60°C for 30 minutes.

  • Quench the reaction by cooling to 4°C and adding 830 µL of mobile phase A (0.1% Formic acid in water) to halt the reaction and match the initial HPLC gradient conditions.

Phase 3: RPLC-UV Analysis
  • Column: C18, 2.1 x 100 mm, 1.8 µm particle size.

  • Mobile Phase:

    • A: 0.1% Formic Acid in Water

    • B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 5% B to 95% B over 8 minutes.

  • Flow Rate: 0.4 mL/min.

  • Detection: UV at 272 nm.

Phase 4: System Suitability & Self-Validation Controls

A robust method must prove its own validity during every run:

  • Reaction Completeness Check: Monitor the unreacted p-anisaldehyde peak in the chromatogram. A stable area ratio between the hydrazone product and the residual aldehyde confirms that the reagent was in sufficient excess and the reaction reached equilibrium.

  • Blank Matrix Control: Inject a derivatized blank matrix. The absence of peaks at the specific retention time of the target hydrazone confirms no endogenous primary amines are causing false positives.

Workflow A Sample Collection (Ethyl 3-hydrazinyl-2,2-dimethyl-3-oxopropanoate) B Acidification (HCl) Stabilize Hydrazide A->B C Derivatization Agent Selection B->C D p-Anisaldehyde (Optimal UV Chromophore) C->D E Benzaldehyde (Alternative) C->E F Incubation (60°C, 30 min) D->F E->F G RP-HPLC-UV Analysis (C18 Column, 272 nm) F->G

Workflow for the derivatization and HPLC-UV quantification of the hydrazide intermediate.

Method Validation Data

Following the ICH M10 guidelines for bioanalytical method validation, the p-anisaldehyde derivatization method was validated for accuracy and precision.

Table 2: Method Validation Parameters (p-Anisaldehyde Derivatization)

Concentration LevelIntra-day Precision (%RSD)Inter-day Precision (%RSD)Accuracy (% Recovery)
Low (20 ng/mL)3.2%4.5%98.5%
Medium (100 ng/mL)1.8%2.6%101.2%
High (500 ng/mL)1.1%1.9%99.8%

The data confirms that converting ethyl 3-hydrazinyl-2,2-dimethyl-3-oxopropanoate into its p-anisaldehyde hydrazone derivative yields a highly reproducible, accurate, and sensitive analytical method suitable for rigorous pharmaceutical development environments.

References

  • BenchChem. "A Comparative Guide to Derivatization Reagents for Hydrazine Compounds." Benchchem.com.
  • National Institutes of Health (NIH) / PMC.
  • DergiPark. "A Comprehensive Review on Analytical Applications of Hydrazone Derivatives." Journal of the Turkish Chemical Society.

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide

This document provides a detailed protocol for the safe handling and disposal of 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide. As a trusted partner in your research, we are committed to providing information that...

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Author: BenchChem Technical Support Team. Date: April 2026

This document provides a detailed protocol for the safe handling and disposal of 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide. As a trusted partner in your research, we are committed to providing information that ensures the safety of laboratory personnel and the protection of our environment. This guide is intended for researchers, scientists, and drug development professionals.

Part 1: Hazard Identification and Risk Assessment

The primary hazards associated with 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide are derived from its constituent parts: the carboxylic acid derivative and the hydrazide moiety. The parent acid is known to cause skin, eye, and respiratory irritation[1][2]. Hydrazine and its derivatives are acutely toxic, corrosive, and potential carcinogens[3][4][5]. Therefore, 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide should be handled as a hazardous substance.

PropertyInformationSource
Chemical Name 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide[6]
CAS Number 880166-63-2[6]
Molecular Formula C7H14N2O3Inferred
Appearance Not specified, assume solid or liquid
Known Hazards of Parent Acid Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2]
Hazards of Hydrazide Group Acutely toxic, corrosive, potential carcinogen, reactive.[3][4][5]

Part 2: Personal Protective Equipment (PPE) and Engineering Controls

Due to the hazardous nature of this compound, stringent safety measures are necessary. All work with 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide must be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors[3][4].

Recommended PPE:

  • Eye Protection: Chemical safety goggles with side shields or a face shield[3].

  • Hand Protection: Chemical-resistant gloves, such as nitrile or chloroprene rubber[3].

  • Body Protection: A flame-resistant lab coat and additional protective clothing as needed to prevent skin contact[3].

  • Respiratory Protection: All handling of the solid material or its solutions should be conducted in a certified chemical fume hood[3][4].

Part 3: Spill Management

In the event of a spill, treat it as a major incident and follow these steps. Do not attempt to clean up a large spill yourself[3].

  • Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area. Notify your supervisor and the institutional Environmental Health and Safety (EHS) department[3].

  • Isolate the Area: Secure the area to prevent unauthorized entry.

  • For Small Spills (if trained to do so):

    • Wear appropriate PPE.

    • Contain the spill using an inert absorbent material like vermiculite or sand.

    • Carefully collect the absorbed material into a designated hazardous waste container.

    • Decontaminate the spill area with a suitable solvent (e.g., isopropanol, ethanol) and then with soap and water. All cleaning materials must be disposed of as hazardous waste[4].

Spill_Cleanup_Workflow cluster_spill Spill Occurs cluster_response Immediate Response cluster_cleanup Cleanup (Trained Personnel Only) cluster_disposal Final Disposal spill Spill of 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide evacuate Evacuate Area & Alert Others spill->evacuate notify Notify Supervisor & EHS evacuate->notify ppe Don Appropriate PPE notify->ppe contain Contain Spill with Inert Absorbent ppe->contain collect Collect Waste into Hazardous Container contain->collect decontaminate Decontaminate Spill Area collect->decontaminate dispose Dispose of all materials as hazardous waste decontaminate->dispose

Caption: Workflow for handling a spill of 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide.

Part 4: Waste Segregation and Collection

Proper segregation of waste is critical to prevent dangerous reactions.

  • Waste Container: Use a designated, leak-proof, and clearly labeled hazardous waste container. High-density polyethylene (HDPE) is a suitable material[7].

  • Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical name "3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide," and the associated hazards (e.g., "Toxic," "Corrosive," "Potential Carcinogen")[8].

  • Incompatible Materials: Store this waste separately from strong oxidizing agents, acids, and other incompatible chemicals[9][10].

Part 5: Chemical Neutralization (for dilute aqueous solutions)

For dilute aqueous waste streams containing 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide, chemical neutralization can be considered to reduce its hazard before final disposal. This procedure should only be performed by trained personnel in a chemical fume hood.

Principle: Hydrazine and its derivatives can be oxidized to nitrogen gas, water, and other less harmful byproducts. A common and effective method is treatment with a dilute solution of sodium hypochlorite (bleach)[10][11][12].

Procedure:

  • Preparation: In a suitable container within a chemical fume hood, dilute the aqueous waste containing the hydrazide derivative with water.

  • Neutralization: Slowly add a 5% sodium hypochlorite solution while stirring. The reaction can be exothermic, so the addition should be gradual, and the temperature of the solution should be monitored.

  • Testing for Completion: After the addition is complete, stir for an additional 2 hours. Test for the presence of residual hydrazide using a suitable method (e.g., colorimetric test strips for hydrazine, if available and compatible).

  • Final Disposal: Once the absence of hydrazide is confirmed, the neutralized solution may be disposed of in accordance with local regulations. The pH should be adjusted to neutral before disposal down the drain, if permitted by your institution's EHS.

Neutralization_Workflow start Dilute Aqueous Hydrazide Waste prepare Prepare in Fume Hood start->prepare neutralize Slowly Add 5% Sodium Hypochlorite with Stirring prepare->neutralize monitor Monitor Temperature neutralize->monitor stir Stir for 2 Hours neutralize->stir test Test for Residual Hydrazide stir->test test->neutralize Hydrazide Detected complete Neutralization Complete test->complete No Hydrazide Detected dispose Dispose According to Local Regulations complete->dispose

Caption: Step-by-step workflow for the chemical neutralization of dilute hydrazide waste.

Part 6: Final Disposal Procedures

All waste containing 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide, including the pure compound, contaminated materials, and spill cleanup debris, is considered hazardous waste.

  • Solid Waste: Place in a sealed, labeled hazardous waste container and store in a designated Satellite Accumulation Area (SAA)[7][8].

  • Empty Containers: Empty containers that held this chemical must be disposed of as hazardous waste and should not be rinsed[13].

  • Waste Pickup: Arrange for pickup and disposal by your institution's EHS department or a certified hazardous waste management company[8][14]. Do not dispose of this chemical down the drain or in the regular trash[7].

Adherence to all local, state, and federal regulations, such as those from the Environmental Protection Agency (EPA) and the Resource Conservation and Recovery Act (RCRA), is mandatory[15].

References

  • Laboratory Safety Standard Operating Procedure (SOP). (2018, July 16). Stanford University.
  • Hydrazine Standard Operating Procedure. University of California, Santa Barbara.
  • CB-LSOP-Hydrazines.docx. The Brückner Research Group, University of Central Florida.
  • SDS US. (2025, December 12).
  • Essential Guide to the Proper Disposal of Hydrazine, 1,2-dibenzoyl-1-benzyl-. BenchChem.
  • Hydrazine. United States Environmental Protection Agency (EPA).
  • 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid. Echemi.
  • Material Safety Data Sheet - HYDRAZINE HYDR
  • Hydrazine - NIOSH Pocket Guide to Chemical Hazards. Centers for Disease Control and Prevention (CDC).
  • TABLE 7-1, Regulations and Guidelines Applicable to Hydrazine.
  • Hydrazine. NIOSH - CDC Archive.
  • 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide. Frontier Specialty Chemicals.
  • Performance Chemicals Hydrazine. Arxada.
  • Safety and Handling of Hydrazine.
  • 3-Ethoxy-3-oxopropanoic acid potassium-SDS. MedChemExpress.
  • 3-[2-[2-[2-(2-Azidoethoxy)
  • 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid | C7H12O4 | CID 231754. PubChem.
  • SAFETY DATA SHEET. (2025, November 6). Sigma-Aldrich.
  • Chemical Compatibility D
  • Safe Disposal of 3-Methoxy-2,2-dimethylpropanoic Acid: A Procedural Guide. BenchChem.
  • An Overview of Federal Laws Governing Toxic Chemicals. Center for Progressive Reform.
  • SAFETY DATA SHEET. (2015, February 16). Fisher Scientific.
  • Know Your Industry's Government-Mandated Waste Regulations. Environmental Marketing Services.
  • Chemical Comp
  • Empty Container Disposal Guidelines. University of Pittsburgh.
  • 3-ethoxy-2,2-dimethyl-3-oxopropanoic acid. PubChemLite.
  • Chemical Compatibility Chart.
  • 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid. Sigma-Aldrich.

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

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Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

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Precursor scoring Relevance Heuristic
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Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide
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3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid hydrazide
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